2,4-Dichloro-8-methoxy-3-phenylquinoline

• CAS: 274691-33-7

Core Science & Biosynthesis

Therapeutic Potential of 2,4-dichloro-8-methoxy-3-phenylquinoline Derivatives: A Strategic Guide for Novel Drug Discovery

An In-Depth Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The quinoline scaffold is a cornerstone of medicinal chemistry, forming the structural basis of numerous approved therapeutic agents.[1] This guide focuses on a highly specific and promising, yet underexplored, derivative class: 2,4-dichloro-8-methoxy-3-phenylquinolines . We posit that this particular substitution pattern represents a strategic starting point for developing next-generation therapeutics, particularly in oncology. The 2,4-dichloro groups offer versatile handles for synthetic elaboration and structure-activity relationship (SAR) studies, while the 8-methoxy and 3-phenyl moieties are predicted to confer potent and selective interactions with key biological targets. This document provides a comprehensive analysis of the rationale for investigating this scaffold, delineates its predicted mechanisms of action based on extensive data from related analogs, and presents a detailed framework for its experimental validation, from synthesis to advanced biological screening.

The Quinoline Scaffold: A Privileged Structure in Medicinal Chemistry

The quinoline ring system, a fusion of a benzene and a pyridine ring, is an exceptionally versatile and privileged scaffold in drug development.[1] Its rigid, planar structure and ability to engage in various non-covalent interactions (π-π stacking, hydrogen bonding, hydrophobic interactions) make it an ideal framework for designing molecules that can bind with high affinity to biological targets. Quinoline-based compounds have demonstrated a remarkable spectrum of pharmacological activities, including anticancer, antimalarial, antibacterial, antifungal, antiviral, and anti-inflammatory properties.[1][2]

The therapeutic utility of the quinoline core is profoundly influenced by the nature and position of its substituents. For instance, the 7-chloro substitution is critical for the antimalarial activity of Chloroquine, while modifications at the C-2 and C-4 positions have been shown to drastically alter anticancer potency.[3][4] This inherent tunability allows medicinal chemists to fine-tune the pharmacological profile of quinoline derivatives to achieve desired efficacy and selectivity while minimizing off-target effects.

The 2,4-dichloro-8-methoxy-3-phenylquinoline Scaffold: A Rationale for Investigation

The specific scaffold of interest is constructed from several key functional groups, each chosen for its potential contribution to biological activity and synthetic tractability.

• The 2,4-Dichloro Substitution: The chlorine atoms at positions 2 and 4 are not merely substituents; they are highly strategic functional groups. They activate the quinoline ring for nucleophilic substitution reactions, providing a direct and efficient route to generate a diverse library of analogs.[5] This is critical for systematic SAR exploration. Furthermore, the presence of halogens can enhance binding affinity with target proteins through halogen bonding and by occupying hydrophobic pockets.[6] The 2,4-dichloroquinoline core itself is a known reactive intermediate used in the synthesis of novel therapeutic agents.[7]

• The 8-Methoxy Group: The methoxy group at position 8 is an electron-donating group that can modulate the electronic properties of the entire ring system, potentially influencing target binding and pharmacokinetic properties like metabolic stability. Its presence in other bioactive quinolines, such as the colorectal cancer agent 2-Chloro-8-methoxy-5-methyl-5H-indolo [2,3-b] quinoline, highlights its compatibility with potent bioactivity.[8]

• The 3-Phenyl Group: The introduction of a bulky phenyl group at the C-3 position is a key design element. This group can drive binding to specific protein targets, such as the ATP-binding pocket of kinases, through hydrophobic and π-π stacking interactions.[1] Diaryl-substituted quinolines are known to possess a wide range of biological activities, and aryl substitution can increase lipophilicity, thereby enhancing cell permeability—a crucial factor in drug design.[9]

Proposed Synthetic Pathway

While a specific synthesis for the title compound is not widely reported, a plausible route can be extrapolated from established methods for creating substituted quinolines. A common approach involves the Vilsmeier-Haack reaction on an appropriate acetanilide precursor to generate a 2-chloro-3-formylquinoline, which can then undergo further modifications.[5][10] A double-Suzuki-Miyaura cross-coupling reaction is another powerful method for introducing aryl groups onto a dichloro-quinoline core.[11]

Caption: A potential workflow for the synthesis of the target scaffold.

Predicted Therapeutic Potential and Mechanisms of Action

Based on the extensive literature on functionally related quinoline derivatives, the primary therapeutic application for this scaffold is predicted to be in oncology . Several distinct and clinically relevant mechanisms of action are plausible.

Anticancer Activity: A Multi-Targeted Approach

Quinoline derivatives are known to exert anticancer effects through a variety of mechanisms, suggesting that the 2,4-dichloro-8-methoxy-3-phenylquinoline scaffold could function as a multi-targeted agent.[3][12]

• Kinase Inhibition: Many human cancers are driven by the dysregulation of protein kinases.[13] The 3-phenylquinoline motif is well-suited to target the ATP-binding sites of kinases like VEGFR-2, c-Met, Pim-1, and Src.[13][14] Inhibition of these pathways can block tumor growth, proliferation, and angiogenesis.

Caption: Predicted inhibition of key oncogenic kinase signaling pathways.

• DNA Intercalation and Topoisomerase Inhibition: A classic mechanism for quinoline-based anticancer agents involves intercalating into the DNA helix, interfering with replication and transcription.[3][13] This can also lead to the inhibition of topoisomerase enzymes, which are essential for managing DNA topology during cell division, ultimately triggering apoptosis.[1][15]

• Tubulin Polymerization Inhibition: Certain quinoline derivatives can disrupt the formation of microtubules by binding to tubulin.[12] This leads to cell cycle arrest in the G2/M phase and the induction of apoptosis, a mechanism exploited by several successful chemotherapy drugs.

A Framework for Experimental Validation

To systematically evaluate the therapeutic potential of this novel scaffold, a phased, multi-disciplinary approach is required. The following protocols are designed to be self-validating and provide a clear path from initial synthesis to biological characterization.

Protocol: Chemical Synthesis and Characterization

• Synthesis: Execute the synthesis of the target compound, 2,4-dichloro-8-methoxy-3-phenylquinoline, based on the proposed workflow (Section 2.1). The reaction should be monitored by Thin Layer Chromatography (TLC) and/or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Purification: The crude product will be purified using column chromatography on silica gel.

• Characterization: The final purified product's structure and purity (>95%) must be rigorously confirmed using the following analytical techniques:

  • ¹H and ¹³C Nuclear Magnetic Resonance (NMR): To confirm the chemical structure and connectivity.

  • High-Resolution Mass Spectrometry (HRMS): To confirm the exact mass and molecular formula.

  • High-Performance Liquid Chromatography (HPLC): To determine purity.

Protocol: In Vitro Anticancer Cytotoxicity Screening (MTT Assay)

This assay determines the concentration of the compound required to inhibit 50% of cell growth (IC50).

• Cell Lines: A panel of human cancer cell lines should be used, for example: HCT-116 (colorectal), MDA-MB-231 (breast), and A2780 (ovarian).[16] A non-cancerous cell line (e.g., normal intestinal epithelial cells) should be included to assess selectivity.[8]

• Cell Plating: Seed cells in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare a serial dilution of the test compound in DMSO and add to the wells. Include a vehicle control (DMSO only) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values using non-linear regression analysis.

Protocol: In Vitro Kinase Inhibition Assay (VEGFR-2)

This assay directly measures the compound's ability to inhibit a specific kinase target.

• Assay Kit: Utilize a commercially available biochemical assay kit for VEGFR-2 kinase (e.g., ADP-Glo™ Kinase Assay).

• Reaction Setup: In a 96-well plate, combine the recombinant VEGFR-2 enzyme, the specific substrate peptide, and ATP.

• Compound Addition: Add the test compound at various concentrations. Include a vehicle control (DMSO) and a known VEGFR-2 inhibitor as a positive control (e.g., Cabozantinib).[14]

• Kinase Reaction: Incubate the plate at room temperature to allow the kinase reaction to proceed.

• Detection: Add the ADP-Glo™ reagent to terminate the kinase reaction and deplete the remaining ATP. Then, add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via a luciferase reaction.

• Data Acquisition: Measure the luminescence using a plate-reading luminometer. The signal intensity is directly proportional to kinase activity.

• Analysis: Calculate the percent inhibition relative to the vehicle control and determine the IC50 value.

A Workflow for Structure-Activity Relationship (SAR) Exploration

The 2,4-dichloro scaffold is ideal for SAR studies. The chlorine at the C-4 position is generally more reactive to nucleophilic substitution than the one at C-2, allowing for selective modifications.

Caption: An iterative workflow for lead optimization via SAR studies.

Data Presentation and Future Directions

All quantitative data from biological assays should be summarized in tables for clear comparison.

Table 1: Hypothetical In Vitro Cytotoxicity Data

Compound ID	HCT-116 IC₅₀ (µM)	MDA-MB-231 IC₅₀ (µM)	A2780 IC₅₀ (µM)	Normal Cells IC₅₀ (µM)	VEGFR-2 IC₅₀ (nM)
Lead Scaffold	1.5	2.8	3.1	> 50	95
Analog 4-A (C4-morpholino)	0.8	1.2	1.5	> 50	45
Analog 4-B (C4-piperazino)	0.5	0.9	0.8	42	30
Doxorubicin (Control)	0.1	0.2	0.15	5	N/A

Future Directions: Upon identification of a lead compound with potent and selective activity (e.g., Analog 4-A in the hypothetical table), future work should focus on:

• Mechanism of Action Elucidation: Perform cell cycle analysis, apoptosis assays (e.g., Annexin V staining), and western blotting to confirm the modulation of target pathways like PI3K/AKT/mTOR.[8]

• ADME/Toxicity Profiling: Conduct in vitro assays to assess metabolic stability, permeability, and potential toxicity risks.[17]

• In Vivo Efficacy Studies: Advance the most promising candidates to xenograft models in mice to evaluate their anticancer activity in a living system.[18]

Conclusion

The 2,4-dichloro-8-methoxy-3-phenylquinoline scaffold represents a highly promising, yet underexplored, platform for the development of novel therapeutic agents. Its constituent parts are rationally designed to confer potent bioactivity, particularly in the realm of oncology, through mechanisms such as kinase inhibition and DNA interaction. The scaffold's synthetic tractability makes it an ideal candidate for extensive SAR studies aimed at generating optimized lead compounds. The experimental framework provided in this guide offers a clear and robust strategy for validating this potential and advancing these derivatives through the drug discovery pipeline.

References

• Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. (n.d.). Google Books.
• Solomon, V. R., & Lee, H. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Bioorganic & Medicinal Chemistry, 24(22), 5684-5707.

• Chen, Y. F., et al. (2021). The Anticancer Effect of a Novel Quinoline Derivative 91b1 through Downregulation of Lumican. Molecules, 26(11), 3328. [Link]

• The Diverse Biological Activities of Substituted Quinoline Compounds: A Technical Guide. (n.d.). BenchChem.

• Saha, B., et al. (2024). Inhibition of cancer cells by Quinoline-Based compounds: A review with mechanistic insights. Bioorganic & Medicinal Chemistry, 102, 117681. [Link]

• Kos, J., et al. (2012). Investigating the spectrum of biological activity of substituted quinoline-2-carboxamides and their isosteres. Molecules, 17(1), 603-625. [Link]

• Singh, S., et al. (2025). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Advances, 15(35), 24869-24896.

• Abbas, S. Y., et al. (2010). Synthesis and biological activities of new substituted thiazoline-quinoline derivatives. European Journal of Medicinal Chemistry, 45(1), 211-218. [Link]

• Marcoux, D., et al. (2017). Structure-Activity Relationship of 2,4-Dichloro-N-(3,5-dichloro-4-(quinolin-3-yloxy)phenyl)benzenesulfonamide (INT131) Analogs for PPARγ-Targeted Antidiabetics. Journal of Medicinal Chemistry, 60(12), 5039-5045. [Link]

• Marcoux, D., et al. (2017). Structure-Activity Relationship of 2,4-Dichloro-N-(3,5-dichloro-4-(quinolin-3-yloxy)phenyl)benzenesulfonamide (INT131) Analogs for PPARγ-Targeted Antidiabetics. ACS Medicinal Chemistry Letters, 8(7), 746-751. [Link]

• Tang, J., Jiang, G. F., & Zhou, Y. G. (2010). CONVENIENT SYNTHESIS OF OPTICALLY PURE 8-METHOXY-2-METHYL-1,2,3,4-TETRAHYDROQUINOLINE AND 2-METHYL-1,2,3,4-TETRAHYDROQUINOLINE. HETEROCYCLES, 82(1), 887-893.

• Kouznetsov, V. V., et al. (2022). 2-(4-Chlorophenyl)-4-(3,4-dimethoxy-phenyl)-6-methoxy-3-methylquinoline. Molbank, 2022(2), M1398. [Link]

• Guillon, J., et al. (2024). New 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinazoline and 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinoline Derivatives: Synthesis and Biological Evaluation as Novel Anticancer Agents by Targeting G-Quadruplex. Pharmaceuticals, 17(1), 30. [Link]

• Physical and chemical properties of 2,4-Dichloroquinoline-3-carbonitrile. (n.d.). BenchChem.

• El-Damasy, A. K., et al. (2023). Novel 3-phenylquinazolin-2,4(1H,3H)-diones as dual VEGFR-2/c-Met-TK inhibitors. Scientific Reports, 13(1), 18698. [Link]

• Guillon, J., et al. (2024). New 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinazoline and 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinoline Derivatives: Synthesis and Biological Evaluation as Novel Anticancer Agents by Targeting G-Quadruplex. Pharmaceuticals, 17(1), 30. [Link]

• Li, Y., et al. (2022). Synthesis and Biological Activity of 2-Chloro-8-methoxy-5-methyl-5H-indolo [2,3-b] Quinoline for the Treatment of Colorectal Cancer by Modulating PI3K/AKT/mTOR Pathways. Molecules, 27(19), 6265. [Link]

• Meléndez-González, C., et al. (2023). Synthesis and in silico study of 2,4-diphenylquinolines as potential KDM4B protein inhibitors. New Journal of Chemistry, 47(23), 11029-11041. [Link]

• Synthesis of 2-(2-chloroquinolin-3-yl)-3-((substituted) phenyl) thiazolidin-4-one with β-cyclodextrin-SO3H Catalyst Under Solvent-free Condition. (2017). Research and Reviews: Journal of Chemistry. [Link]

• Starha, M., & Trávníček, Z. (2010). 2,4-Dichloroquinoline. Acta Crystallographica Section E: Structure Reports Online, 66(10), o2561. [Link]

• Yildiz, M. T., et al. (2024). Molecular docking, bioactivity, adme, toxicity risks, and quantum mechanical parameters of some 1,2-dihydroquinoline derivatives were calculated theoretically for investigation of its use as a pharmaceutical active ingredient in the treatment of multiple sclerosis (MS). Prospects in Pharmaceutical Sciences.

• Gąsiorowska, J., et al. (2024). Therapeutic Potential of 1-(2-Chlorophenyl)-6,7-dimethoxy-3-methyl-3,4-dihydroisoquinoline. International Journal of Molecular Sciences, 25(16), 8683. [Link]

• Mahadeviah, B. M., et al. (2024). Exploring the Pharmacological Potential of Isoquinoline Derivatives: A Comprehensive Review. International Journal of Pharmaceutical Investigation, 14(4), 1115-1123. [Link]

• Structure Activity Relationships. (2005). Drug Design Org. Retrieved February 28, 2026, from [Link]

• Burgess, S. J., et al. (2010). Synthesis, Structure−Activity Relationship, and Mode-of-Action Studies of Antimalarial Reversed Chloroquine Compounds. Journal of Medicinal Chemistry, 53(17), 6477-6488. [Link]

Sources

• 1. Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00534E [pubs.rsc.org]
• 2. Synthesis and biological activities of new substituted thiazoline-quinoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comprehensive review on current developments of quinoline-based anticancer agents - Arabian Journal of Chemistry [arabjchem.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Structure Activity Relationships - Drug Design Org [drugdesign.org]
• 7. 2,4-Dichloro­quinoline - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and Biological Activity of 2-Chloro-8-methoxy-5-methyl-5H-indolo [2,3-b] Quinoline for the Treatment of Colorectal Cancer by Modulating PI3K/AKT/mTOR Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. rroij.com [rroij.com]
• 11. publicatio.bibl.u-szeged.hu [publicatio.bibl.u-szeged.hu]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. ijmphs.com [ijmphs.com]
• 14. Novel 3-phenylquinazolin-2,4(1H,3H)-diones as dual VEGFR-2/c-Met-TK inhibitors: design, synthesis, and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Inhibition of cancer cells by Quinoline-Based compounds: A review with mechanistic insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. prospects.wum.edu.pl [prospects.wum.edu.pl]
• 18. The Anticancer Effect of a Novel Quinoline Derivative 91b1 through Downregulation of Lumican - PMC [pmc.ncbi.nlm.nih.gov]

Foreword: The Strategic Role of Methoxy-Substituted Phenylquinolines

An In-Depth Technical Guide to the Physicochemical Properties of Methoxy-Substituted Phenylquinolines

In the landscape of medicinal chemistry and materials science, the quinoline scaffold is a privileged structure, forming the backbone of numerous natural products and synthetic compounds with significant biological and photophysical properties.[1][2] The introduction of a phenyl group extends this core, creating a versatile platform for molecular design. However, it is the strategic functionalization of this phenylquinoline system—specifically with methoxy (-OCH₃) groups—that unlocks a nuanced spectrum of physicochemical properties, profoundly influencing a molecule's journey from a laboratory curiosity to a high-value drug candidate or advanced material.[1][3]

The methoxy group is far more than a simple structural addition. Its electronic (both inductive and resonance) and steric effects, dictated by its position on the phenyl ring, create a powerful tool for tuning critical parameters. These include lipophilicity, aqueous solubility, acid-base ionization (pKa), and photophysical behavior.[3] For the drug developer, these properties govern a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) profile, directly impacting its bioavailability and efficacy.[1] For the materials scientist, they dictate processability, thermal stability, and the electronic characteristics essential for applications like Organic Light-Emitting Diodes (OLEDs).[4][5][6]

This guide provides a deep dive into the core physicochemical properties of methoxy-substituted phenylquinolines. It moves beyond a mere recitation of data to explain the causal relationships between molecular structure and observable characteristics. The experimental protocols are presented not as recipes, but as self-validating systems designed to generate robust and reliable data, reflecting the standards of industrial research and development.

Synthesis Strategy: Accessing Chemical Diversity

The exploration of structure-property relationships begins with robust synthetic access to the target molecules. The Friedländer annulation and the Doebner reaction are two cornerstone methods for constructing the phenylquinoline core, allowing for systematic variation of the substitution pattern.

The Friedländer Synthesis: A Convergent Approach

A common and efficient route involves the condensation of an o-aminobenzophenone with an acetophenone bearing the desired methoxy substitution.[4][5] This approach offers a convergent pathway where the key aromatic fragments are joined in a late-stage cyclization.

Experimental Protocol: Friedländer Synthesis of 6-Chloro-2-(4-methoxyphenyl)-4-phenylquinoline [4][5]

• Reactant Preparation: In a three-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and an argon inlet, combine 2-amino-5-chlorobenzophenone (1.0 eq) and 4-methoxy acetophenone (1.0-1.1 eq).

• Catalyst Addition: Add diphenyl phosphate as a catalyst and dehydrating agent.

• Inert Atmosphere: Purge the reaction vessel with dry argon for 20-30 minutes to displace oxygen, which can cause side reactions at high temperatures.

• Thermal Cyclization: Heat the reaction mixture to 140°C under a continuous argon atmosphere for 4-6 hours. The progress can be monitored by Thin Layer Chromatography (TLC) for the disappearance of the starting materials. Causality: The elevated temperature is necessary to drive the condensation and subsequent cyclization, while the catalyst facilitates the dehydration step.

• Work-up: After cooling to room temperature, dissolve the crude mixture in a suitable organic solvent like dichloromethane. Wash the organic layer sequentially with a 10% NaOH solution to remove the acidic catalyst, followed by distilled water until the aqueous layer is neutral.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude solid is purified by recrystallization from a solvent system like ethanol/water to yield the pure product.

Sources

• 1. One moment, please... [sciencebiology.org]
• 2. 7-Meth­oxy-2-phenyl­quinoline-3-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 3. troindia.in [troindia.in]
• 4. scirp.org [scirp.org]
• 5. Synthesis and Characterization of Chlorine-methoxy-diphenylquinoline (Cl-MO-DPQ) and Chlorine-methyl-diphenylquinoline (Cl-M-DPQ) Blue Emitting Organic Phosphors [scirp.org]
• 6. Synthesis and Characterization of Chlorine-methoxy-diphenylquinoline (Cl-MO-DPQ) and Chlorine-methyl-diphenylquinoline (Cl-M-DPQ) Blue Emitting Organic Phosphors [file.scirp.org]

The Rise of a Promising Scaffold: A Technical Guide to the History and Discovery of 3-Phenylquinoline Based Antimalarials

For Researchers, Scientists, and Drug Development Professionals

Abstract

In the global fight against malaria, the relentless emergence of drug-resistant Plasmodium parasites necessitates a continuous search for novel chemotherapeutic agents. The quinoline core has historically been a cornerstone of antimalarial drug discovery, yielding stalwart drugs like chloroquine and quinine. Within this privileged scaffold, the 3-phenylquinoline motif has emerged as a particularly promising area of investigation. This technical guide provides an in-depth exploration of the history, discovery, and development of 3-phenylquinoline-based antimalarials. We will delve into the initial discoveries that highlighted the potential of this scaffold, dissect the critical structure-activity relationships (SAR) that govern its antiplasmodial activity, and explore the current understanding of its mechanism of action. Furthermore, this guide will furnish detailed experimental protocols for the synthesis and biological evaluation of these compounds, offering a practical resource for researchers in the field.

Introduction: The Enduring Challenge of Malaria and the Quinoline Legacy

Malaria, a life-threatening disease caused by Plasmodium parasites, continues to be a major global health burden, with millions of cases and hundreds of thousands of deaths reported annually. The cornerstone of malaria control has long been effective chemotherapy. The history of antimalarials is intrinsically linked to the quinoline scaffold, beginning with the isolation of quinine from the bark of the Cinchona tree.[1] This natural product paved the way for the synthesis of a multitude of quinoline-based drugs, including the highly successful 4-aminoquinoline, chloroquine.[2] However, the widespread resistance of P. falciparum to chloroquine and other quinoline drugs has severely compromised their efficacy, creating an urgent need for new therapeutic strategies.[3]

This has driven medicinal chemists to explore novel modifications of the quinoline core to overcome resistance mechanisms and identify new parasitic targets. One such avenue of exploration has been the introduction of a phenyl substituent at the 3-position of the quinoline ring system, giving rise to the 3-phenylquinoline scaffold.

The Genesis of 3-Phenylquinolines as Antimalarials: Early Discoveries

The initial exploration of 3-substituted quinolines as potential antimalarials yielded mixed results. Early studies on 3-aminoquinolines, structurally related to the 8-aminoquinoline primaquine, showed them to be inactive against Plasmodium berghei in mice.[4] However, the investigation into different substitution patterns on the quinoline ring continued.

A significant breakthrough came with the discovery of potent antimalarial activity in a class of 3-phenyl-4(1H)-quinolones. One notable compound from this series demonstrated an impressive EC50 value of 15.3 nM against the TM90-C2B strain of P. falciparumin vitro, surpassing the potency of the known quinolone, endochin.[5] Crucially, this compound did not exhibit cross-resistance with atovaquone, another mitochondrial inhibitor, and demonstrated transmission-blocking potential by completely preventing the exflagellation of microgametocytes.[5] This discovery marked a pivotal moment, establishing the 3-phenylquinoline scaffold as a valid and promising starting point for the development of a new class of antimalarial agents.

Deciphering the Code: Structure-Activity Relationship (SAR) Studies

Following the initial promising results, research efforts intensified to understand the structural requirements for potent antiplasmodial activity within the 3-phenylquinoline class. These structure-activity relationship (SAR) studies have provided invaluable insights for the rational design of more effective analogues.

The Importance of the Phenyl Ring and its Substituents

The nature and substitution pattern of the phenyl ring at the 3-position have been shown to be critical determinants of antimalarial activity. For instance, in a series of 6-chloro-7-methoxy-2-methyl-3-arylquinolin-4(1H)-ones, the replacement of an n-heptyl chain with a 4-(trifluoromethyl)phenyl group at the C-3 position resulted in a compound with potent activity against the liver stage of P. berghei.[5] This highlights the favorable contribution of an appropriately substituted aromatic ring at this position.

Further studies on related scaffolds, such as 3-phenylquinoxalines, have also underscored the importance of the phenyl group's substituents. In one study, compounds bearing a 4'-fluoro or 4'-chloro substituent on the phenyl ring, combined with a methyl or methoxy group on the quinoxaline core, were identified as the most potent, exhibiting low IC50 values against chloroquine-resistant strains.[6]

Modifications of the Quinoline Core

Modifications to the quinoline nucleus itself also play a crucial role in modulating activity. The presence of a chlorine atom at the 7-position of the quinoline ring is a common feature in many potent antimalarials, including chloroquine. This feature has also been found to be beneficial in certain 3-phenylquinoline derivatives.

The following diagram illustrates the key pharmacophoric features of the 3-phenylquinoline scaffold and highlights the regions that have been subjected to SAR studies.

Caption: Proposed mechanism of action for quinoline antimalarials.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis and in vitro evaluation of 3-phenylquinoline-based antimalarials.

General Synthesis of 3-Phenyl-4(1H)-quinolones

A common synthetic route to 3-phenyl-4(1H)-quinolones involves the Conrad-Limpach-Knorr reaction, followed by further modifications.

Step 1: Synthesis of anilinocinnamate intermediate

• To a solution of an appropriately substituted aniline (1.0 eq) in a suitable solvent (e.g., ethanol), add an equimolar amount of ethyl benzoylacetate (1.0 eq).

• Add a catalytic amount of a Lewis acid (e.g., Ytterbium(III) triflate).

• Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired anilinocinnamate intermediate.

Step 2: Cyclization to the 3-phenyl-4(1H)-quinolone

• Add the purified anilinocinnamate intermediate to a high-boiling point solvent (e.g., Dowtherm A).

• Heat the mixture to 250 °C for 30-60 minutes.

• Cool the reaction mixture and dilute with a non-polar solvent (e.g., hexane) to precipitate the product.

• Filter the solid, wash with hexane, and dry under vacuum to yield the 3-phenyl-4(1H)-quinolone.

The following workflow diagram illustrates this synthetic process.

Caption: General synthetic workflow for 3-phenyl-4(1H)-quinolones.

In Vitro Antimalarial Activity Assay

The in vitro antiplasmodial activity of the synthesized compounds can be determined using a standard SYBR Green I-based fluorescence assay.

• Parasite Culture: Maintain a continuous culture of chloroquine-sensitive (e.g., 3D7) and chloroquine-resistant (e.g., K1) strains of P. falciparum in human O+ erythrocytes at 5% hematocrit in RPMI 1640 medium supplemented with 10% human serum, 0.2% sodium bicarbonate, and 25 µg/mL gentamicin. Incubate at 37 °C in a humidified atmosphere of 5% CO2, 5% O2, and 90% N2.

• Drug Preparation: Prepare stock solutions of the test compounds in 100% DMSO. Serially dilute the compounds in RPMI 1640 medium to achieve the desired final concentrations.

• Assay Procedure:

  • Synchronize the parasite culture to the ring stage.

  • In a 96-well plate, add the serially diluted compounds.

  • Add the parasite culture (2% parasitemia, 2.5% hematocrit) to each well.

  • Include wells with parasite culture only (positive control) and uninfected erythrocytes (negative control).

  • Incubate the plate for 72 hours under the conditions described above.

• Fluorescence Measurement:

  • After incubation, lyse the cells by adding SYBR Green I lysis buffer.

  • Incubate in the dark at room temperature for 1 hour.

  • Measure the fluorescence intensity using a fluorescence plate reader with excitation and emission wavelengths of 485 nm and 530 nm, respectively.

• Data Analysis:

  • Subtract the background fluorescence of the negative control from all readings.

  • Calculate the percentage of parasite growth inhibition for each compound concentration relative to the positive control.

  • Determine the 50% inhibitory concentration (IC50) by fitting the dose-response data to a sigmoidal curve using appropriate software.

Quantitative Data Summary

The following table summarizes the in vitro antimalarial activity of representative 3-phenylquinoline and related compounds against chloroquine-sensitive (CQS) and chloroquine-resistant (CQR) strains of P. falciparum.

Compound ID	Scaffold	Strain (CQS) IC50 (µM)	Strain (CQR) IC50 (µM)	Reference
Compound A	3-Phenyl-4(1H)-quinolone	0.0153 (TM90-C2B)	Not Reported	[5]
Compound B	3-(4'-Fluorophenyl)quinoxaline	>5 (3D7)	3.89 (K1)	[6]
Compound C	3-(4'-Chlorophenyl)quinoxaline	>5 (3D7)	2.5 (K1)	[6]
Chloroquine	4-Aminoquinoline	0.008	0.250	[6]

Future Perspectives and Conclusion

The 3-phenylquinoline scaffold represents a fertile ground for the discovery of novel antimalarial agents. The potent activity observed in early lead compounds, coupled with their potential for novel mechanisms of action and ability to circumvent existing resistance, makes them a high-priority area for further research.

Future efforts should focus on:

• Expansion of the SAR: A more systematic exploration of substituents on both the quinoline and phenyl rings is needed to optimize potency and pharmacokinetic properties.

• Mechanism of Action Elucidation: In-depth studies are required to identify the specific molecular targets of 3-phenylquinolines. This will not only aid in the rational design of more effective drugs but also potentially reveal new vulnerabilities in the Plasmodium parasite.

• In Vivo Efficacy and Safety Profiling: Promising lead compounds must be advanced to animal models of malaria to assess their in vivo efficacy, pharmacokinetic profiles, and safety.

References

• New Potential Antimalarial Agents: Design, Synthesis and Biological Evaluation of Some Novel Quinoline Derivatives as Antimalarial Agents. PMC. [Link]

• Synthesis and structure-activity relationship of 3-phenylquinoxaline 1,4-di-N-oxide derivatives as antimalarial agents. PubMed. [Link]

• Antimalarials. 11. Synthesis of 3- and 5-aminoquinolines as potential antimalarials. Journal of Medicinal Chemistry. [Link]

• 4-aminoquinolines as Antimalarial Drugs. University of Birmingham. [Link]

• Recent progress in the development of anti-malarial quinolones. PMC. [Link]

• Structural modifications of quinoline-based antimalarial agents: Recent developments. Journal of Pharmacy and Bioallied Sciences. [Link]

• Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum. PLOS One. [Link]

• Quinoline antimalarials: mechanisms of action and resistance. PubMed. [Link]

• Synthesis, Molecular Docking, and Antimalarial Activity of Hybrid 4-Aminoquinoline-pyrano[2,3-c]pyrazole Derivatives. PMC. [Link]

• Synthesis and structure-activity relationship of 3-phenylquinoxaline 1,4-di-N-oxide derivatives as antimalarial agents. ResearchGate. [Link]

• Our team aids the discovery of a new anti-malarial scaffold. TROPIQ. [Link]

• Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Advances. [Link]

• The Development of Novel Compounds Against Malaria: Quinolines, Triazolpyridines, Pyrazolopyridines and Pyrazolopyrimidines. Semantic Scholar. [Link]

• A Review of Modifications of Quinoline Antimalarials: Mefloquine and (hydroxy)Chloroquine. MDPI. [Link]

• The Development of Novel Compounds Against Malaria: Quinolines, Triazolpyridines, Pyrazolopyridines and Pyrazolopyrimidines. PMC. [Link]

• The Development of Novel Compounds Against Malaria: Quinolines, Triazolpyridines, Pyrazolopyridines and Pyrazolopyrimidines. MDPI. [Link]

• Designing Novel Bisquinoline Antimalarials from Historical 4-Aminoquinolines. ChemRxiv. [Link]

• New molecule considered promising antimalarial candidate. Agência FAPESP. [Link]

• Antimalarials Pharmacology. YouTube. [Link]

• Synthesis and antimalarial activity of new 4-aminoquinolines active against drug resistant strains. RSC Advances. [Link]

• Identification of new oxospiro chromane quinoline-carboxylate antimalarials that arrest parasite growth at ring stage. Malaria World. [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. trinityssr.wordpress.com [trinityssr.wordpress.com]
• 3. Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum | PLOS One [journals.plos.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Recent progress in the development of anti-malarial quinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and structure-activity relationship of 3-phenylquinoxaline 1,4-di-N-oxide derivatives as antimalarial agents - PubMed [pubmed.ncbi.nlm.nih.gov]

2,4-Dichloro-8-methoxy-3-phenylquinoline CAS number and identifiers

This guide provides an in-depth technical analysis of 2,4-Dichloro-8-methoxy-3-phenylquinoline (CAS 274691-33-7), a specialized heterocyclic scaffold used primarily in the synthesis of neurokinin-3 (NK3) receptor antagonists and anticancer agents targeting G-quadruplex DNA structures.

Compound Identity & Chemical Profile

This compound represents a "privileged scaffold" in medicinal chemistry—the 3-phenylquinoline core . The presence of chlorine atoms at positions 2 and 4 provides orthogonal "handles" for regioselective nucleophilic aromatic substitution (

), while the 8-methoxy group and 3-phenyl ring establish the pharmacophore geometry required for receptor binding (e.g., in the Talnetant and Osanetant structural classes).

Core Identifiers

Parameter	Technical Detail
Chemical Name	2,4-Dichloro-8-methoxy-3-phenylquinoline
CAS Number	274691-33-7
Molecular Formula
Molecular Weight	304.17 g/mol
SMILES	COc1cccc2nc(Cl)c(c(Cl)c12)-c3ccccc3
InChI Key	QNBJYUUUYZVIJP-UHFFFAOYSA-N (Analogous base structure)
Appearance	Off-white to pale yellow crystalline solid
Solubility	Soluble in DCM, Chloroform, DMSO; insoluble in water

Synthesis & Manufacturing Protocol

The synthesis of 2,4-dichloro-8-methoxy-3-phenylquinoline typically follows a cyclization-chlorination sequence. The 3-phenyl group is most efficiently introduced during the ring formation step rather than via post-functionalization (e.g., Suzuki coupling), to avoid competing reactions at the chlorinated positions.

Step 1: Construction of the Quinoline-2,4-dione Scaffold

The reaction utilizes o-anisidine (2-methoxyaniline) and diethyl phenylmalonate .

• Reagents: 2-Methoxyaniline (1.0 eq), Diethyl phenylmalonate (1.1 eq), Diphenyl ether (solvent).

• Conditions: High temperature (approx. 250°C) thermal cyclization.

• Mechanism: The aniline nitrogen attacks the ester carbonyl, releasing ethanol. Subsequent intramolecular Claisen-type condensation closes the ring.

• Protocol:

  • Mix 2-methoxyaniline and diethyl phenylmalonate in diphenyl ether.

  • Heat to reflux (250°C) under a Dean-Stark trap to remove ethanol continuously.

  • Reaction proceeds for 3–5 hours until ethanol evolution ceases.

  • Workup: Cool the mixture. Dilute with hexane/petroleum ether to precipitate the 8-methoxy-3-phenylquinoline-2,4(1H,3H)-dione intermediate. Filter and wash to remove high-boiling solvent.

Step 2: Aromatization via Chlorination

The dione intermediate is converted to the dichloro product using Phosphorus Oxychloride (

) .

• Reagents: Quinoline-2,4-dione intermediate,

  (excess), N,N-Dimethylaniline (catalytic base).

• Conditions: Reflux (105°C) for 4–12 hours.

• Critical Control: The 3-phenyl group provides steric bulk. Extended reflux times are often required compared to unsubstituted quinolines.

• Protocol:

  • Suspend the dione in neat

    (5–10 vol).

  • Add catalytic N,N-dimethylaniline to scavenge HCl and accelerate the reaction.

  • Reflux until TLC indicates complete consumption of the starting material.

  • Quench (Hazard): Pour the reaction mixture slowly onto crushed ice/ammonia water to neutralize excess

    . Exothermic reaction.

  • Purification: Extract with Dichloromethane (DCM). Recrystallize from Ethanol/Acetonitrile.

Reactivity & Functionalization Logic

The utility of this scaffold lies in the differential reactivity of the chlorines at C2 and C4.

Regioselectivity Rules ( )

• C4 Position (Kinetic Product): The C4 chlorine is significantly more reactive toward nucleophiles due to the para-like activation by the quinoline nitrogen. The 3-phenyl group exerts a steric effect, but C4 remains the primary site of attack.

• C2 Position (Thermodynamic/Secondary Product): The C2 chlorine is less electrophilic. Substitution at C2 typically requires higher temperatures or stronger nucleophiles after C4 has been substituted.

Visualization: Synthesis & Reactivity Flow

Figure 1: Synthesis pathway and regioselective functionalization logic of 2,4-dichloro-8-methoxy-3-phenylquinoline.

Applications in Drug Development[6][7]

Neurokinin-3 (NK3) Receptor Antagonists

This compound serves as a precursor to the Talnetant (SB-223412) class of drugs. The 3-phenylquinoline core is critical for binding to the hydrophobic pocket of the NK3 receptor (a GPCR).

• Mechanism: The 2,4-dichloro scaffold allows for the introduction of a carboxamide or amine side chain at C4 (essential for H-bonding) and fine-tuning of lipophilicity at C2.

• Relevance: NK3 antagonists are investigated for schizophrenia and pulmonary diseases.

G-Quadruplex Stabilizers (Anticancer)

Derivatives of 2,4-disubstituted-3-phenylquinolines have shown high affinity for G-quadruplex DNA structures (telomeric DNA).

• Design Strategy: The planar quinoline ring intercalates into the G-tetrad, while the phenyl ring at C3 locks the conformation. The 8-methoxy group acts as an H-bond acceptor, improving solubility and binding specificity.

Safety & Handling (MSDS Summary)

• Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Moisture sensitive (hydrolysis of C-Cl bonds is slow but possible over long durations).

• Spill Response: Do not wash into drains. Absorb with inert material.

References

• BLD Pharm. (2025). Product Analysis: 2,4-Dichloro-8-methoxy-3-phenylquinoline (CAS 274691-33-7). Retrieved from

• Mekheimer, R. (1997). Nucleophilic substitution reactions of 2,4-dichloroquinoline-3-carbonitrile. Journal of Chemical Research. (Contextual reference for 2,4-dichloroquinoline reactivity).

• Guedin-Beaurepaire, A., et al. (2020). New 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinoline Derivatives: Synthesis and Biological Evaluation. Molecules. Retrieved from

• PubChem. (2025).[1] Compound Summary: 2,4-Dichloroquinoline Derivatives. Retrieved from

Sources

• 1. SB-357134 | C17H18Br2FN3O3S | CID 6918553 - PubChem [pubchem.ncbi.nlm.nih.gov]

Structure-Activity Relationship (SAR) of 8-Methoxyquinoline Derivatives: A Technical Guide to Scaffold Optimization

Executive Summary

The quinoline nucleus is a privileged pharmacophore in medicinal chemistry, historically anchored by the antimalarial success of quinine. Within this family, 8-hydroxyquinoline (8-HQ) and its O-methylated counterpart, 8-methoxyquinoline , have emerged as highly versatile scaffolds. While 8-HQ primarily exerts its biological effects through extracellular and intracellular metal chelation (disrupting metalloenzyme function), the O-methylation of the C8 hydroxyl group fundamentally alters the molecule's pharmacokinetic and pharmacodynamic profile[1]. By masking the chelating hydroxyl group, 8-methoxyquinoline derivatives exhibit enhanced lipophilicity, improved membrane permeability, and a shift toward specific protein-target binding, making them prime candidates for oncology, advanced antimicrobials, and agricultural antifungals.

This whitepaper synthesizes recent structure-activity relationship (SAR) data, detailing the rational design, synthetic protocols, and mechanistic pathways of novel 8-methoxyquinoline derivatives.

Pharmacophore Rationale: The Shift from Chelation to Target Specificity

The transition from 8-hydroxyquinoline to 8-methoxyquinoline is a strategic structural modification. The free phenolic group at position 8 is highly reactive and prone to rapid Phase II metabolism (glucuronidation and sulfation), which can limit the in vivo half-life of 8-HQ drugs.

By introducing a methoxy group (-OCH₃):

• Steric Bulk: The methoxy group introduces localized steric hindrance, which can precisely fit into hydrophobic pockets of target kinases or topoisomerases.

• Electronic Effects: The electron-donating nature of the methoxy group via resonance enriches the electron density of the quinoline ring, enhancing its ability to participate in

  stacking with aromatic amino acid residues in receptor active sites.

• Metabolic Stability: O-methylation blocks premature conjugation, extending the biological half-life.

SAR in Oncology & Antibacterials: The Sulfonamide and Acetylene Axis

Recent developments have focused on functionalizing the C5 position of the 8-methoxyquinoline ring with sulfonamide and acetylene moieties to target multidrug-resistant (MDR) bacteria and aggressive cancer cell lines[2].

Mechanistic Insights

Studies comparing 8-hydroxy- and 8-methoxyquinoline-5-sulfonamides reveal divergent pathways. While the free phenolic group in 8-HQ derivatives (e.g., compound 3c) drives potent activity against MRSA and cancer lines (C-32, A549, MDA-MB-231) via strong metal-dependent oxidative stress, 8-methoxyquinoline derivatives rely heavily on the terminal alkyne or subsequent 1,2,3-triazole "click" modifications to establish target affinity[2],[3]. The triazole ring acts as a bioisostere for amide bonds, providing stable hydrogen-bond acceptors that interact with DNA gyrase in bacteria and apoptotic regulators in cancer cells.

In cancer models, these derivatives modulate the cell cycle by downregulating histone H3 expression, upregulating p53 and p21 transcriptional activity, and shifting the BAX/BCL-2 ratio to trigger mitochondrial-mediated apoptosis[2],[4].

Figure 1: Apoptotic signaling pathway modulated by quinoline-5-sulfonamide derivatives.

Quantitative Data: Anticancer & Antibacterial Activity

Table 1: Comparative Bioactivity of Substituted Quinoline-5-Sulfonamides [2],[4]

Compound Scaffold	C8 Substituent	C5 Sulfonamide N-Substituent	Target Cell Line / Strain	Activity Profile (IC50 / MIC)
3c	-OH	N-methyl-N-(prop-2-yn-1-yl)	C-32 (Melanoma)	Highly Active (< 10 µM)
3c	-OH	N-methyl-N-(prop-2-yn-1-yl)	MRSA (Clinical Isolate)	Potent (Comparable to Oxacillin)
6c	-OCH₃	N-methyl-N-(prop-2-yn-1-yl)	C-32 / MRSA	Moderate (Requires Triazole Click)
7a-h	-OCH₃	1,2,3-triazole hybrids	A549 (Lung Cancer)	Enhanced target specificity

Experimental Protocol 1: Synthesis of 8-Methoxyquinoline-5-Sulfonamides

Causality Note: The O-methylation must be performed under strictly anhydrous conditions using NaH to prevent the hydrolysis of the methylating agent and ensure complete deprotonation of the phenolic hydroxyl group.

• O-Methylation: Dissolve 8-hydroxyquinoline (1.0 eq) in anhydrous DMF. Add sodium hydride (NaH, 1.2 eq) portion-wise at 0 °C under an inert argon atmosphere. Stir for 30 minutes until hydrogen evolution ceases.

• Alkylation: Add methyl iodide (CH₃I, 1.5 eq) dropwise. Stir at room temperature for 4 hours. Quench with ice water and extract with ethyl acetate to yield 8-methoxyquinoline[2].

• Sulfonation: React 8-methoxyquinoline with excess chlorosulfonic acid (ClSO₃H) at 0 °C, then warm to room temperature. Self-validation: The reaction mixture should turn into a viscous dark syrup. Pour over crushed ice to precipitate 8-methoxyquinoline-5-sulfonyl chloride.

• Amidation: In anhydrous acetonitrile, combine the sulfonyl chloride intermediate with a two-fold molar excess of the desired acetylenamine. Add triethylamine (TEA) as a hydrogen chloride scavenger. Stir at room temperature for 12 hours. Purify via column chromatography[2].

SAR in Agricultural Antifungals: 1,3,4-Oxadiazole Hybrids

Beyond human therapeutics, 8-methoxyquinoline derivatives are highly effective in agricultural chemistry. To overcome the weak antifungal activity of natural quinine against phytopathogenic fungi, researchers employ a functional group splicing strategy. By introducing a 1,3,4-oxadiazole moiety—a known pharmacophore for disrupting fungal cell wall synthesis—into the quinoline scaffold, potent new agents have been developed[5].

Quantitative Data: Antifungal Activity

Table 2: In Vitro Antifungal Activity against Valsa mali [5]

Compound	Quinoline Core	Linked Heterocycle	EC50 against V. mali (μmol/mL)	In Vivo Efficacy
Quinine	6-Methoxyquinoline	Quinuclidine	Weak	Poor
VIa6	8-Methoxyquinoline	1,3,4-Oxadiazole	0.091	Superior (Comparable to Chlorothalonil)

Experimental Protocol 2: Synthesis of 8-Methoxyquinoline 1,3,4-Oxadiazole Hybrids

Causality Note: The use of Sodium Borohydride (NaBH₄) at 0 °C ensures the selective reduction of the Schiff base imine without over-reducing the quinoline aromatic system. The addition of Potassium Iodide (KI) in the final coupling step acts as a nucleophilic catalyst (Finkelstein reaction), converting the chloro-intermediate into a highly reactive iodo-intermediate in situ.

• Schiff Base Formation: To a methanol solution of 8-methoxyquinoline-2-carbaldehyde (0.27 mmol), add the corresponding amine (0.27 mmol). Stir at room temperature for 16 hours to yield the Schiff base (IVa/b)[5].

• Selective Reduction: Cool the solution to 0 °C. Slowly add NaBH₄ (0.54 mmol) and stir for 1.5 hours. Concentrate the solvent, quench with NaCl solution, and extract with dichloromethane to obtain the 8-methoxyquinoline amine (Va/b)[5].

• Oxadiazole Coupling: Dissolve the amine (0.27 mmol) in 3 mL of acetonitrile. Add the synthesized 1,3,4-oxadiazole chloro-derivative (0.27 mmol), anhydrous K₂CO₃ (acid scavenger), and KI (0.01 mmol, catalyst). Reflux at 78 °C for 4 hours. Monitor completion via TLC, extract with ethyl acetate, and dry over anhydrous Na₂SO₄[5].

Figure 2: Synthetic workflow for 8-methoxyquinoline 1,3,4-oxadiazole antifungal hybrids.

QSAR Modeling for Antitubercular (MTB) Activity

The 8-methoxyquinoline scaffold has also demonstrated significant potential as an inhibitor of Mycobacterium tuberculosis (H37Rv strain). Quantitative Structure-Activity Relationship (QSAR) studies utilizing 2D-QSAR models (e.g., VLife MDS software) have mapped the physicochemical parameters governing this inhibition[6],[7].

Key QSAR Findings:

• Thermodynamic Descriptors: Lipophilicity (LogP) is directly correlated with antimycobacterial activity. The highly lipid-rich cell wall of M. tuberculosis requires highly lipophilic agents for penetration. The methoxy group at C8 provides the optimal partition coefficient compared to highly polar hydroxyl analogs[6].

• Electrotopological State: Multiple linear regression models (Stepwise forward-backward method) indicate that the spatial arrangement of electron density around the quinoline nitrogen and the C8 oxygen is critical for binding to the mycobacterial target[7].

• Model Validation: Significant models yielded a cross-validated

  of 0.62 and a predictive of 0.59, proving that steric bulk at the C2 and C5 positions, combined with the C8 methoxy anchor, dictates the MIC variance against H37Rv[7].

References

• Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides Source: Molecules (MDPI), 2024 URL:[Link]

• Synthesis, Characterization, Antimicrobial and Anticancer Evaluation of Novel Heterocyclic Diazene Compounds Derived from 8-Quinolinol Source: PMC (National Institutes of Health) URL:[Link]

• Design, Synthesis, and Biological Evaluation of Novel Quinoline Derivatives Containing 1,3,4-Oxadiazole Moieties as Potential Antifungal Agents Source: ACS Agricultural Science & Technology, 2025 URL:[Link]

• QSAR analysis on some 8-methoxy quinoline derivatives as H37RV (MTB) inhibitors Source: International Journal of ChemTech Research, 2011 URL:[Link]

• 2D-QSAR analysis on some 8-methoxy quinoline derivatives as H37RV (MTB) inhibitors with comparison of different model Source: IOSR Journal of Pharmacy and Biological Sciences, 2017 URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. sphinxsai.com [sphinxsai.com]
• 7. iosrjournals.org [iosrjournals.org]

Protocols & Analytical Methods

Application Note: Optimized Protocol for the Regioselective Chlorination of 8-Methoxy-3-phenyl-4-hydroxyquinoline

) activation.

Introduction & Scope

The chlorination of 4-hydroxyquinolines (4-quinolones) is a pivotal transformation in medicinal chemistry, converting a relatively inert amide-like carbonyl into a highly reactive 4-chloro moiety. This "activation" step enables subsequent nucleophilic aromatic substitution (

) or palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) essential for diversifying drug scaffolds.

This guide details the specific chlorination of 8-methoxy-3-phenyl-4-hydroxyquinoline . This substrate presents unique challenges:

• Steric Bulk: The 3-phenyl ring creates steric hindrance near the reaction center.

• Electronic Effects: The 8-methoxy group is an electron-donating group (EDG), increasing the electron density of the benzenoid ring. While this stabilizes the cation intermediates, it requires precise temperature control to prevent off-target electrophilic chlorination on the ring.

Reaction Mechanism

Understanding the mechanism is critical for troubleshooting. The reaction does not proceed via a simple substitution. It involves the activation of the 4-hydroxy tautomer (often existing as the 4-quinolone) into a leaving group.

Key Mechanistic Steps:

• Tautomerization: Equilibrium between the 4-quinolone and 4-hydroxyquinoline forms.

• Activation: Nucleophilic attack of the hydroxyl oxygen on the electrophilic phosphorus of

  , releasing HCl and forming a dichlorophosphate intermediate.

• Nucleophilic Attack: Chloride ion (generated in situ) attacks the C4 position.

• Elimination: The phosphate group leaves, restoring aromaticity to the pyridine ring.

Mechanistic Pathway (DOT Visualization)

Figure 1: Mechanistic pathway for the conversion of 4-quinolone to 4-chloroquinoline using

.[1][2][3]

Safety: The Critical Control Point

WARNING: PHOSPHORUS OXYCHLORIDE (

) HAZARD [4]

The most common failure mode in this protocol is not the reaction itself, but the quenching step .

reacts violently with water to produce phosphoric acid and HCl gas.

• Never add water to the reaction mixture.[5]

• Always use a "Reverse Quench": Add the reaction mixture slowly into a stirred ice/water or base solution.

• Exotherm Management: The hydrolysis is highly exothermic.[5] If the temperature spikes, the solvent (often volatile organics) can flash boil, causing containment failure.

Materials & Equipment

Reagent	Role	Equiv.	Notes
8-methoxy-3-phenyl-4-hydroxyquinoline	Substrate	1.0	Dry thoroughly before use.[6]
Phosphorus Oxychloride ( )	Reagent/Solvent	4.0 - 6.0	Must be clear/colorless. Yellowing indicates decomposition.
Pyridine (Optional)	Catalyst	0.1 - 1.0	Acts as an HCl scavenger and nucleophilic catalyst.
Dichloromethane (DCM)	Extraction Solvent	N/A	HPLC grade.
Sodium Bicarbonate ( )	Quench Base	Excess	Saturated aqueous solution.

Experimental Protocol

Phase 1: Reaction Setup

• Drying: Ensure all glassware is flame-dried or oven-dried. Moisture reacts with

  , reducing yield and generating hazardous HCl gas.

• Charging: In a round-bottom flask equipped with a magnetic stir bar, add 8-methoxy-3-phenyl-4-hydroxyquinoline (1.0 equiv).

• Reagent Addition:

  • Cool the flask to 0°C (ice bath).

  • Add

    (5.0 equiv) dropwise under inert atmosphere ( or Ar).

  • Note: Using

    as the solvent is standard. If solubility is poor, anhydrous Toluene can be used as a co-solvent.

  • Optional: Add dry Pyridine (0.5 equiv) to accelerate the reaction.

Phase 2: Reaction Execution

• Ramp: Remove the ice bath and allow the mixture to warm to room temperature.

• Reflux: Equip with a reflux condenser (with a

  drying tube or line). Heat the mixture to 105-110°C (gentle reflux).

• Monitoring: Monitor by TLC (Eluent: 30% EtOAc in Hexanes) or HPLC.

  • Target Time: 2–4 hours.[6][7]

  • Endpoint: Disappearance of the polar starting material spot (

    ) and appearance of the non-polar product ( ).

Phase 3: Workup (Reverse Quench)

• Cooling: Cool the reaction mixture to room temperature.

• Concentration (Recommended): If a large excess of

  was used, distill off the excess under reduced pressure (rotary evaporator with a caustic trap) to reduce the violence of the quench.

• The Quench:

  • Prepare a beaker with crushed ice and saturated

    solution.

  • Slowly pour the reaction residue into the vigorously stirred ice slurry.

  • Control: Maintain internal temperature

    by adding more ice as needed.[5]

  • Stir for 30 minutes to ensure complete hydrolysis of phosphorochloridates.

Phase 4: Isolation

• Extraction: Extract the aqueous slurry with Dichloromethane (

  volumes).

• Washing: Wash combined organics with Brine (

  ).

• Drying: Dry over anhydrous

  or .

• Filtration & Evaporation: Filter and concentrate in vacuo to yield the crude solid.

Workflow Diagram

Figure 2: Operational workflow for the chlorination process.

Optimization & Troubleshooting

The following data summarizes common issues and their chemical causality.

Observation	Probable Cause	Corrective Action
Low Yield (<50%)	Hydrolysis of product during quench.	Ensure the quench mixture remains basic/neutral ( ). Acidic hydrolysis can revert the chloride to the hydroxy form.
Starting Material Remains	Incomplete activation.	Increase reflux time or add 1.0 equiv of to the mixture to boost electrophilicity.
Yellow/Orange Impurities	Chlorination of the phenyl ring or methoxy cleavage.[8]	Reduce temperature to 90°C and extend time. Check purity (free causes ring chlorination).
Violent Quench	Too much excess .	Distill off excess before quenching. Use a larger volume of ice.

References

• Joule, J. A.; Mills, K. Heterocyclic Chemistry, 5th Ed.; Wiley: Chichester, 2010. (General Quinoline Chemistry).[6]

• Organic Syntheses. "6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline." Org.[9][10][11][12] Synth.1977 , 56, 3. (Demonstrates POCl3 activation of amide/lactam systems).

• BenchChem. "Post-Reaction Workup for Quenching Excess Phosphorus Oxychloride." (Safety protocols for POCl3 quenching).

• Li, X. et al. "Prevention of Exothermic Runaway... Reverse Quenching Protocol." Org.[9][10][11][12][13] Process Res. Dev.2012 , 16, 1727.[14][15] (Critical safety reference for scale-up).

• Scientific Research Publishing. "Synthesis and Characterization of Chlorine-methoxy-diphenylquinoline." Int. J. Org. Chem.2011 .[2] (Specific reference for phenyl-substituted quinoline chlorination).

Sources

• 1. atlantis-press.com [atlantis-press.com]
• 2. POCl3 chlorination of 4-quinazolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Phosphorus Oxychloride [commonorganicchemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. orgsyn.org [orgsyn.org]
• 7. scirp.org [scirp.org]
• 8. evitachem.com [evitachem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. semanticscholar.org [semanticscholar.org]
• 11. orgsyn.org [orgsyn.org]
• 12. KR20070065654A - Chlorination using POCｌ3 and benzyltriethylammonium chloride - Google Patents [patents.google.com]
• 13. POCl3 mediated one-pot deoxygenative aromatization and electrophilic chlorination of dihydroxy-2-methyl-4-oxo-indeno[1,2-b]pyrroles - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]

Application Note: Regioselective Functionalization of 2,4-Dichloroquinolines

Document Type: Advanced Technical Guide & Experimental Protocols Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals

Executive Summary

The 2,4-dichloroquinoline scaffold is a privileged pharmacophore in drug discovery, serving as a critical precursor for anti-retroviral, antimalarial, and antineoplastic agents. However, the presence of two chemically distinct carbon-chlorine (C–Cl) bonds presents a significant synthetic challenge: achieving absolute regiocontrol during functionalization.

This application note provides an authoritative guide to the divergent, regioselective functionalization of 2,4-dichloroquinolines. By manipulating catalyst systems, ligands, and solvent environments, chemists can selectively target either the C-2 (α) or C-4 (γ) position.

Mechanistic Rationale: The Causality of Site Selectivity

To predictably control regioselectivity, one must understand the competing electronic, steric, and coordination forces at play during the oxidative addition step of palladium-catalyzed cross-couplings.

Electronic Bias and Coordination Control (C-2 Selectivity)

By default, the C-2 position of 2,4-dichloroquinoline is significantly more reactive towards both nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling. This is driven by two factors:

• Electronic Activation: The adjacent electronegative nitrogen atom withdraws electron density via inductive and resonance effects, lowering the LUMO of the C-2 position and making the C2–Cl bond highly susceptible to oxidative addition by Pd(0).

• Directing Group Effect: The quinoline nitrogen acts as an endogenous directing group. It coordinates to the palladium center, bringing the catalyst into immediate proximity with the C-2 halogen, effectively rendering the oxidative addition an intramolecular-like process .

Steric Override and Additive Control (C-4 Selectivity)

Targeting the C-4 position requires overriding the inherent C-2 electronic bias. This is achieved through two primary strategies:

• Steric Exclusion via Bulky Ligands: Utilizing highly encumbered N-heterocyclic carbene (NHC) ligands, such as IPr in the Pd(PEPPSI)(IPr) precatalyst, forces the palladium center away from the C-2 position. The steric clash between the bulky ligand and the quinoline nitrogen's lone pair makes the C-4 position kinetically favored .

• Additive-Mediated Coordination Disruption: In Negishi couplings, the addition of lithium chloride (LiCl) alters the transmetalation dynamics. LiCl promotes the formation of highly reactive, higher-order zincates (e.g., RZnCl3Li2) and disrupts the Pd–N coordination complex, shifting the regioselectivity entirely to the C-4 position .

Divergent Synthetic Workflows

The following diagram illustrates the orthogonal pathways available for functionalizing the 2,4-dichloroquinoline core based on the selected catalytic conditions.

Divergent regioselective functionalization pathways for 2,4-dichloroquinoline.

Quantitative Selectivity Data

The table below summarizes the expected yields and regiomeric ratios based on the chosen methodology, providing a benchmark for reaction optimization.

Target Position	Reaction Type	Catalyst System	Key Additive / Ligand	Yield (%)	Regioselectivity (C-2 : C-4)
C-2 (α)	Sonogashira	10% Pd/C, CuI	PPh3, H2O (solvent)	75–88%	> 99 : 1
C-2 (α)	Negishi	Pd(PPh3)4	None	80–90%	> 99 : 1
C-4 (γ)	Negishi	Pd(PPh3)4	LiCl (3.0 equiv)	70–85%	5 : 95
C-4 (γ)	Suzuki-Miyaura	Pd(PEPPSI)(IPr)	IPr (Bulky NHC)	65–82%	1 : 10

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that regioselectivity is confirmed before proceeding to subsequent synthetic steps.

Protocol A: C-2 Selective Sonogashira Alkynylation in Aqueous Media

This environmentally benign protocol leverages the hydrophobic effect to drive the organic substrates into catalyst-rich micelles, while the aqueous environment strongly favors N-directed C-2 selectivity .

Reagents: 2,4-dichloroquinoline (1.0 mmol), terminal alkyne (1.2 mmol), 10% Pd/C (10 mol%), PPh3 (20 mol%), CuI (5 mol%), Et3N (2.0 mmol), degassed H2O (5 mL).

Step-by-Step Procedure:

• Catalyst Activation: In an oven-dried Schlenk flask under argon, combine 10% Pd/C, PPh3, and CuI. Add degassed H2O and stir for 10 minutes to allow phosphine coordination to the leached palladium species.

• Substrate Addition: Add 2,4-dichloroquinoline followed by Et3N. Stir for 5 minutes.

• Coupling: Dropwise add the terminal alkyne. Heat the suspension to 80 °C for 4–6 hours.

• Self-Validation Checkpoint: Extract a 50 µL aliquot, dilute in MeOH, and analyze via LC-MS.

  • Causality Check: The presence of a single major peak corresponding to the [M+H]+ of the mono-alkynylated product, with a complete absence of di-alkynylated mass, validates the absolute C-2 selectivity. The intact C-4 chlorine will present a characteristic 3:1 isotopic pattern.

• Workup: Cool to room temperature, extract with EtOAc (3 × 15 mL), dry over Na2SO4, and purify via silica gel chromatography.

Protocol B: Orthogonal C-4 Suzuki-Miyaura Arylation

Following C-2 functionalization, the C-4 position is now primed for orthogonal cross-coupling.

Reagents: 2-alkynyl-4-chloroquinoline (1.0 mmol), arylboronic acid (1.5 mmol), Pd(PPh3)2Cl2 (5 mol%), PCy3 (10 mol%), Cs2CO3 (2.0 mmol), 1,4-Dioxane/H2O (4:1, 10 mL).

Step-by-Step Procedure:

• Preparation: Charge a reaction vial with the C-2 substituted quinoline, arylboronic acid, Pd(PPh3)2Cl2, PCy3, and Cs2CO3.

• Solvent Addition: Add the degassed Dioxane/H2O mixture. Seal the vial and purge with argon for 5 minutes.

• Heating: Stir the mixture at 80 °C for 8 hours.

• Self-Validation Checkpoint: Perform TLC (Hexanes/EtOAc 4:1).

  • Causality Check: The C-4 arylated product will exhibit a significantly lower Rf value and distinct, bright UV fluorescence (at 365 nm) compared to the C-4 chloro precursor due to the newly established extended π-conjugation across the quinoline core.

• Workup: Dilute with water, extract with CH2Cl2, concentrate, and purify via flash chromatography.

Protocol C: Direct C-4 Selective Negishi Coupling via Additive Control

To bypass C-2 entirely and functionalize C-4 directly, LiCl is utilized to alter the transmetalation transition state .

Reagents: 2,4-dichloroquinoline (1.0 mmol), organozinc halide (1.5 mmol, 1M in THF), Pd(PPh3)4 (5 mol%), anhydrous LiCl (3.0 mmol), anhydrous THF (5 mL).

Step-by-Step Procedure:

• Zincate Formation: In a flame-dried flask under argon, dissolve anhydrous LiCl in THF. Add the organozinc reagent and stir at room temperature for 30 minutes to form the higher-order zincate complex.

• Catalyst Addition: Add 2,4-dichloroquinoline and Pd(PPh3)4 to the reaction mixture.

• Coupling: Stir the reaction at 60 °C for 12 hours.

• Self-Validation Checkpoint: Isolate a crude sample and perform 1H NMR (CDCl3).

  • Causality Check: Conduct a 1D NOE experiment irradiating the newly installed C-4 alkyl/aryl group. A strong NOE correlation with the C-5 peri-hydrogen of the quinoline ring confirms C-4 regioselectivity. The C-2 position lacks an adjacent proton, making this an unambiguous structural proof.

• Workup: Quench with saturated aqueous NH4Cl, extract with EtOAc, and purify.

References

• Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline: Synthesis of 2-alkynyl-4-arylquinolines. Beilstein Journal of Organic Chemistry (2009).[Link]

• Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Conditions. Journal of the American Chemical Society (2022).[Link]

• Regioselective Reactions of Organozinc Reagents with 2,4-Dichloroquinoline and 5,7-Dichloropyrazolo[1,5-a]pyrimidine. The Journal of Organic Chemistry (1999). [Link]

Using 2,4-Dichloro-8-methoxy-3-phenylquinoline as a reaction intermediate

Application Note: Divergent Regioselective Functionalization of 2,4-Dichloro-8-methoxy-3-phenylquinoline in Drug Discovery

Executive Summary

2,4-Dichloro-8-methoxy-3-phenylquinoline (CAS: 274691-33-7) is a highly versatile, bifunctional heterocyclic building block used extensively in the synthesis of advanced pharmaceutical intermediates. The presence of two distinct carbon-chlorine (C–Cl) bonds at the C-2 (

) and C-4 ( ) positions provides a unique opportunity for sequential, regioselective functionalization. This application note details the mechanistic rationale and validated protocols for selectively addressing each position, enabling researchers to construct complex, multi-substituted quinoline libraries with high precision.

Mechanistic Rationale: The Dichotomy of C-2 vs. C-4 Reactivity

The synthetic utility of this scaffold lies in the orthogonal reactivity of its two chlorides, which can be selectively targeted based on the choice of reaction conditions:

• Palladium-Catalyzed Cross-Coupling (C-2 Selectivity): Under standard cross-coupling conditions (e.g., Suzuki, Sonogashira, Negishi), oxidative addition occurs preferentially at the C-2 position. This kinetic preference is driven by the lone pair on the quinoline nitrogen, which coordinates with the active Pd(0) species. This proximity effect dramatically lowers the activation energy for oxidative addition at the adjacent C-2 C–Cl bond [1].

• Nucleophilic Aromatic Substitution (SNAr) (C-4 Selectivity): When subjected to heteroatom nucleophiles (e.g., amines, alkoxides) under basic or thermal conditions, the C-4 position is preferentially attacked. The C-4 carbon is highly electron-deficient due to its para-like relationship with the electronegative quinoline nitrogen. Attack at C-4 forms a thermodynamically favored Meisenheimer complex, where the negative charge is efficiently delocalized onto the nitrogen atom [2, 3].

• Ligand/Additive-Induced Switching: Interestingly, the addition of Lewis acids like LiCl in organozinc cross-couplings can disrupt the Pd–N coordination, effectively switching the palladium-catalyzed regioselectivity from C-2 to C-4 [1].

Experimental Protocols

Protocol A: Regioselective C-2 Suzuki-Miyaura Cross-Coupling

This protocol selectively installs an aryl group at the C-2 position, leaving the C-4 chloride intact for downstream functionalization.

Materials: 2,4-Dichloro-8-methoxy-3-phenylquinoline (1.0 eq), Arylboronic acid (1.1 eq),

(0.05 eq), (2.5 eq), Toluene/ (4:1 v/v).

• Solvent Degassing: Sparge the Toluene/

  mixture with argon for 15 minutes.

  • Causality: Oxygen must be rigorously excluded to prevent the oxidation of the sensitive Pd(0) catalyst to inactive Pd(II) species. Water is essential as a co-solvent to dissolve the inorganic base (

    ) and facilitate the formation of the reactive palladium-hydroxo complex required for the transmetalation step.

• Reagent Assembly: To a Schlenk flask, add the quinoline intermediate, arylboronic acid, and

  . Add the degassed solvent mixture, followed by .

  • Causality:

    is chosen because it readily dissociates to form a coordinatively unsaturated 14-electron Pd(0) species, which is highly susceptible to nitrogen-directed coordination at the C-2 position [2].

• Thermal Activation: Heat the reaction mixture to 90°C under an argon atmosphere for 6–8 hours. Monitor via LC-MS.

  • Causality: The C-2 chloride is sterically hindered by the adjacent C-3 phenyl group. Elevated temperatures are required to overcome this kinetic barrier and drive the oxidative addition.

• Workup & Isolation: Cool to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer over

  , concentrate, and purify via silica gel chromatography to yield the 2-aryl-4-chloro-8-methoxy-3-phenylquinoline derivative.

Protocol B: Regioselective C-4 SNAr Amination

This protocol utilizes the inherent electron deficiency of the C-4 position to selectively install amine nucleophiles.

Materials: 2,4-Dichloro-8-methoxy-3-phenylquinoline (1.0 eq), Primary/Secondary Amine (1.2 eq), N,N-Diisopropylethylamine (DIPEA) (2.0 eq), Anhydrous DMF.

• Reaction Assembly: Dissolve the quinoline intermediate and the amine nucleophile in anhydrous DMF at room temperature.

  • Causality: DMF is a polar aprotic solvent that excels at solvating the reactants while stabilizing the highly polarized, charge-separated Meisenheimer transition state, thereby accelerating the C-4 substitution [3].

• Base Addition: Add DIPEA dropwise to the stirring solution.

  • Causality: DIPEA acts as a non-nucleophilic "proton sponge." It neutralizes the HCl byproduct generated during the substitution, preventing the protonation of the reactant amine without competitively attacking the quinoline scaffold.

• Thermal Activation: Heat the mixture to 80°C for 4–6 hours.

  • Causality: While C-4 is electronically activated, the bulky C-3 phenyl group partially shields the approach trajectory of the nucleophile. Thermal energy ensures complete conversion.

• Workup & Isolation: Quench the reaction by pouring it into ice-cold water. If the product precipitates, isolate via vacuum filtration. Otherwise, extract with Dichloromethane (DCM), wash thoroughly with 5% aqueous LiCl (to remove residual DMF), dry, and concentrate.

Comparative Reactivity Profile

Summarized below is the quantitative reactivity data based on established literature for 2,4-dichloroquinoline systems, demonstrating the self-validating nature of these divergent pathways.

Reaction Type	Reagents / Catalyst System	Primary Site of Attack	Mechanistic Driver	Typical Yield
Suzuki-Miyaura	Ar- , , , Toluene/	C-2 ( -position)	N-directed oxidative addition	75–85%
Negishi (Modified)	R-ZnX, , LiCl , THF	C-4 ( -position)	LiCl disrupts Pd–N coordination	50–65%
SNAr (Amination)	, DIPEA, DMF, 80°C	C-4 ( -position)	Meisenheimer complex stabilization	80–95%
SNAr (Alkoxylation)	R-ONa, 18-crown-6, DMF, RT	C-4 ( -position)	Nucleophilic attack at most electron-deficient carbon	70–90%

Pathway Visualization

Divergent regioselective functionalization pathways of 2,4-dichloro-8-methoxy-3-phenylquinoline.

References

• Title: Regioselective Reactions of Organozinc Reagents with 2,4-Dichloroquinoline and 5,7-Dichloropyrazolo[1,5-a]pyrimidine Source: The Journal of Organic Chemistry (1999) URL: [Link]

• Title: Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline: Synthesis of 2-alkynyl-4-arylquinolines Source: Beilstein Journal of Organic Chemistry (2009) URL: [Link]

• Title: Regioselective preparation and NMR spectroscopy study of 2-chloro-4-ethoxy-quinoline for the synthesis of 2-((3-aminopropyl)amino)quinolin-4(1H)-one Source: Magnetic Resonance in Chemistry (2020) URL: [Link]

Microwave-Assisted Synthesis of 3-Phenylquinoline Derivatives: Protocols for Rapid Scaffold Construction and Library Diversification

Executive Summary

This application note details high-efficiency protocols for the synthesis of 3-phenylquinoline derivatives, a privileged scaffold in medicinal chemistry known for p53 antagonism and antimalarial activity. We present two distinct microwave-assisted organic synthesis (MAOS) workflows:

• De Novo Construction: A rapid, solvent-minimized Friedländer annulation using neat acetic acid (5 minutes).

• Late-Stage Diversification: A robust Suzuki-Miyaura cross-coupling protocol for functionalizing pre-formed quinoline cores (15 minutes).

Both methods demonstrate superior reaction kinetics (10–50x faster) and higher yields compared to conventional thermal heating.[1]

Scientific Background & Rationale

The Pharmacophore: Why 3-Phenylquinoline?

The 3-phenylquinoline moiety is a critical structural element in drug discovery. Recent studies have identified derivatives such as PQ1 as potent antagonists of p53 transcriptional activity, stabilizing wild-type p53 without affecting protein levels [1].[2][3][4] Unlike the 2-phenyl isomers, the 3-phenyl arrangement offers unique steric vectors for binding pockets in kinases and G-protein coupled receptors (GPCRs).

The Microwave Advantage: Dielectric Heating

Conventional synthesis of phenylquinolines often requires refluxing in high-boiling solvents (e.g., diphenyl ether or diglyme) for 12–24 hours, leading to thermal degradation and difficult workups.

Microwave irradiation utilizes dielectric heating , where dipolar molecules (solvents or reagents) align with the oscillating electric field. This molecular friction generates internal heat, leading to:

• Volumetric Heating: Uniform temperature distribution, avoiding "wall effects" of oil baths.

• Superheating: Solvents can reach temperatures well above their atmospheric boiling points in sealed vessels, exponentially increasing reaction rates (Arrhenius equation).

Protocol A: De Novo Construction (Friedländer Annulation)

This protocol utilizes a "green" modification of the classical Friedländer synthesis, using neat acetic acid as both solvent and catalyst.[5] This method eliminates the need for strong mineral acids or hazardous solvents.

Mechanism of Action

The reaction proceeds via the acid-catalyzed condensation of 2-aminobenzophenone (or 2-aminobenzaldehyde) with an

-methylene ketone (e.g., phenylacetone), followed by cyclodehydration.

Figure 1: Mechanistic pathway for the acid-catalyzed Friedländer annulation under microwave irradiation.

Experimental Protocol

Reagents:

• 2-Aminobenzaldehyde (1.0 mmol)

• Phenylacetaldehyde (1.2 mmol) (Note: Use fresh reagents; aldehydes oxidize easily).

• Glacial Acetic Acid (2.0 mL)

Equipment:

• Single-mode microwave reactor (e.g., CEM Discover or Anton Paar Monowave).

• 10 mL Pyrex pressure vial with silicone/PTFE septum.

Step-by-Step Procedure:

• Loading: Weigh 2-aminobenzaldehyde (121 mg, 1.0 mmol) directly into the 10 mL microwave vial.

• Addition: Add phenylacetaldehyde (144 mg, 1.2 mmol) and 2.0 mL of glacial acetic acid.

• Sealing: Cap the vial with a crimp cap or snap cap depending on the reactor model.

• Irradiation: Program the microwave reactor with the following parameters:

  • Temperature: 160°C

  • Hold Time: 5 minutes

  • Pressure Limit: 250 psi (17 bar)

  • Power: Dynamic (Max 200W)

  • Stirring: High

• Workup: Cool the vial to 50°C using compressed air (integrated in most reactors). Pour the reaction mixture into 20 mL of ice-water.

• Neutralization: Slowly add saturated

  or 10% NaOH until pH ~8. The product will precipitate as a solid.

• Isolation: Filter the precipitate, wash with cold water, and recrystallize from ethanol.

Validation:

• Yield: Expect 85–92%.

• 1H NMR (CDCl3): Look for the characteristic singlet of the proton at the C2 position (adjacent to Nitrogen) around

  9.1–9.3 ppm.

Protocol B: Late-Stage Diversification (Suzuki-Miyaura Coupling)

For generating libraries of 3-phenylquinolines with different substituents on the phenyl ring, it is more efficient to couple a 3-bromoquinoline core with various aryl boronic acids.

Mechanism of Action

The Palladium(0) catalyst facilitates the cross-coupling between the organoboron species and the halide. Microwave irradiation accelerates the rate-determining step (oxidative addition) and promotes the solubility of the inorganic base.

Figure 2: The Suzuki-Miyaura catalytic cycle accelerated by microwave irradiation.

Experimental Protocol

Reagents:

• 3-Bromoquinoline (0.5 mmol)

• Arylboronic acid (0.6 mmol)

• Catalyst:

  (3 mol%) or (2 mol%)

• Base:

  (1.5 mmol, dissolved in min. water)

• Solvent: Ethanol/Toluene (1:1 v/v, 3 mL)

Step-by-Step Procedure:

• Inerting: Purge the microwave vial with Argon or Nitrogen.

• Loading: Add 3-bromoquinoline (104 mg), phenylboronic acid (73 mg), and the Pd catalyst.

• Solvent: Add the solvent mixture and the aqueous base.

• Irradiation:

  • Temperature: 110°C

  • Hold Time: 10–15 minutes

  • Power: Dynamic (Max 150W)

• Workup: Dilute with ethyl acetate (10 mL), wash with water and brine. Dry over

  .

• Purification: Flash column chromatography (Hexane/EtOAc).

Comparative Analysis: MW vs. Conventional

The following data highlights the efficiency gains when shifting from thermal reflux to microwave irradiation for these specific protocols.

Parameter	Conventional Thermal Reflux	Microwave-Assisted (Protocol A)	Improvement Factor
Reaction Time	4 – 12 Hours	5 – 15 Minutes	~50x Faster
Solvent Usage	20–50 mL (High Boiling)	2–3 mL (or Neat)	10x Less Waste
Typical Yield	45 – 65%	85 – 95%	+30% Yield
Purity (Crude)	Low (requires chromatography)	High (often recrystallization only)	Simplified Workup

Data aggregated from comparative studies on quinoline synthesis [2, 3].[6]

Troubleshooting & Expert Tips

• Pressure Management: The Friedländer synthesis generates water (dehydration). In a sealed vessel at 160°C, this creates significant pressure. Ensure your vial is rated for at least 20 bar. If pressure spikes, reduce temperature to 140°C and extend time to 10 minutes.

• Pd "Black": In the Suzuki protocol, if the Palladium precipitates as "Pd black" early in the reaction, the catalyst is deactivating. Add a stabilizer like TBAB (Tetrabutylammonium bromide) or switch to a more robust catalyst like Pd-EnCat™ (encapsulated Pd) to prevent leaching and improve recycling [4].

• Aldehyde Purity: 2-aminobenzaldehyde is prone to self-polymerization. Always verify purity via TLC before starting. If impure, the microwave reaction will yield a dark tar that is difficult to purify.

References

• Identification of 3-Phenylquinoline Derivative PQ1 as an Antagonist of p53 Transcriptional Activity. Source: ACS Omega (2022). URL:[Link]

• Rapid and Efficient Microwave-Assisted Friedländer Quinoline Synthesis. Source: Synthetic Communications / NIH (2020). URL:[Link]

• Microwave-Assisted Suzuki Coupling Reactions with an Encapsulated Palladium Catalyst. Source: Synlett (2006). URL:[Link]

Sources

• 1. sphinxsai.com [sphinxsai.com]
• 2. Identification of 3-Phenylquinoline Derivative PQ1 as an Antagonist of p53 Transcriptional Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Identification of 3-Phenylquinoline Derivative PQ1 as an Antagonist of p53 Transcriptional Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rapid and Efficient Microwave‐Assisted Friedländer Quinoline Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. actascientific.com [actascientific.com]

Solvent Selection for Reactions of 2,4-Dichloro-8-methoxy-3-phenylquinoline: A Guide to Optimizing Synthesis

Introduction

The 2,4-dichloro-8-methoxy-3-phenylquinoline scaffold is a key heterocyclic motif with significant potential in medicinal chemistry and materials science. Its utility as a synthetic intermediate stems from the differential reactivity of the two chlorine atoms at the C2 and C4 positions, allowing for sequential and regioselective functionalization. This enables the generation of diverse molecular architectures for the development of novel therapeutic agents and functional materials. The success of these synthetic transformations is critically dependent on the judicious selection of the reaction solvent. This comprehensive guide provides a detailed analysis of solvent effects, supported by mechanistic insights and established protocols, to aid researchers in optimizing reactions involving this versatile quinoline derivative.

Core Principles of Solvent Selection

The choice of solvent in organic synthesis is a critical parameter that can profoundly influence reaction rates, yields, and selectivity.[1] For reactions involving 2,4-dichloro-8-methoxy-3-phenylquinoline, the solvent's role can be broadly categorized by its influence on two primary classes of transformations: nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions.

A solvent must, at a minimum, dissolve the reactants to a sufficient extent to allow for a homogenous reaction mixture. Beyond solubility, the polarity and proticity of the solvent are paramount. Polar solvents are generally required for reactions involving polar starting materials like the title quinoline derivative.[1] These can be further classified as:

• Polar Protic Solvents: These solvents, such as water and alcohols, possess O-H or N-H bonds and can form hydrogen bonds. They are effective at solvating both cations and anions.[1][2]

• Polar Aprotic Solvents: Solvents like dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (MeCN) have large dipole moments but lack O-H or N-H bonds, making them incapable of hydrogen bonding.[2] They are particularly effective at solvating cations, leaving anions less solvated and therefore more nucleophilic.[2]

• Nonpolar Solvents: Hydrocarbon solvents like toluene and hexane have low dielectric constants and are generally used for reactions involving nonpolar reagents.

The following sections will delve into the specific application of these principles to the key reactions of 2,4-dichloro-8-methoxy-3-phenylquinoline.

Nucleophilic Aromatic Substitution (SNAr) Reactions: A Tale of Two Chlorines

The 2,4-dichloroquinoline core is highly susceptible to nucleophilic aromatic substitution. The electron-withdrawing effect of the quinoline nitrogen atom activates the chlorine atoms towards displacement. Theoretical and experimental studies on analogous 2,4-dichloroquinazolines have shown that the C4 position is significantly more electrophilic and thus more reactive towards nucleophiles than the C2 position.[3][4] This inherent regioselectivity allows for the selective mono-substitution at C4 under controlled conditions.

Mechanism and the Role of the Solvent

The SNAr reaction proceeds via a two-step addition-elimination mechanism, involving the formation of a resonance-stabilized Meisenheimer complex. The solvent plays a crucial role in stabilizing this charged intermediate.

Caption: Generalized workflow for the SNAr reaction at the C4 position.

Solvent Recommendations for SNAr Reactions

The choice of solvent for SNAr reactions on 2,4-dichloro-8-methoxy-3-phenylquinoline is dictated by the nature of the nucleophile and the desired reaction conditions.

Solvent Type	Recommended Solvents	Rationale and Application
Polar Aprotic	DMF, DMSO, Acetonitrile (MeCN), Dioxane	These are excellent general-purpose solvents for SNAr reactions. They effectively dissolve the quinoline substrate and many common nucleophiles. By solvating the counter-ion of the nucleophile, they enhance its nucleophilicity, often leading to faster reaction rates.[2] Dioxane is a less polar option that can be advantageous in some cases.[5]
Polar Protic	Ethanol, Isopropanol, n-Butanol	Alcohols are good solvents, particularly for reactions with amine nucleophiles. They can participate in hydrogen bonding, which can stabilize the transition state. However, in some cases, they can also solvate the nucleophile, reducing its reactivity.[1] They are often used when the nucleophile is an alcohol itself (alkoxide formation in situ) or when a proton source is beneficial.

Table 1: Solvent Recommendations for SNAr Reactions

Protocol 1: Regioselective Amination at the C4-Position

This protocol describes a general procedure for the regioselective substitution of the C4-chloro group with a primary or secondary amine.

Materials:

• 2,4-Dichloro-8-methoxy-3-phenylquinoline

• Amine (primary or secondary)

• Anhydrous polar aprotic solvent (e.g., DMF, Dioxane, or Acetonitrile)

• Base (e.g., K₂CO₃, Et₃N, or DIPEA)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To an oven-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2,4-dichloro-8-methoxy-3-phenylquinoline (1.0 eq) and the chosen anhydrous polar aprotic solvent.

• Add the base (2.0-3.0 eq).

• Add the amine (1.1-1.5 eq) dropwise to the stirred solution.

• Heat the reaction mixture to a temperature between 80-120 °C. The optimal temperature will depend on the nucleophilicity of the amine and the solvent's boiling point.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Palladium-Catalyzed Cross-Coupling Reactions: Building Molecular Complexity

The chloro-substituents on the quinoline ring also serve as excellent handles for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Sonogashira reactions. These transformations are powerful tools for the formation of C-C bonds, enabling the introduction of aryl, heteroaryl, and alkynyl moieties.

Mechanism and the Role of the Solvent

The catalytic cycle of these reactions generally involves three key steps: oxidative addition, transmetalation, and reductive elimination. The solvent influences each of these steps by affecting the solubility of the catalyst and reagents, the stability of intermediates, and the rate of the individual steps.

Caption: A simplified catalytic cycle for palladium-catalyzed cross-coupling reactions.

Solvent Recommendations for Cross-Coupling Reactions

The choice of solvent is highly dependent on the specific type of cross-coupling reaction being performed.

Reaction Type	Recommended Solvents	Rationale and Application
Suzuki-Miyaura Coupling	Dioxane/Water, Toluene, DMF	A mixture of an organic solvent and water is often optimal. Water is necessary to dissolve the inorganic base (e.g., K₂CO₃, Cs₂CO₃) and to facilitate the transmetalation step.[6] Dioxane and toluene are excellent choices for the organic phase due to their ability to dissolve the organometallic reagents and the catalyst.
Sonogashira Coupling	Water, DMF, THF, Acetonitrile	The use of water as a solvent has been shown to be effective for the Sonogashira coupling of 2,4-dichloroquinoline, offering a greener alternative.[6] Traditional organic solvents like DMF, THF, and acetonitrile are also widely used and can be effective depending on the specific substrates and catalyst system.

Table 2: Solvent Recommendations for Palladium-Catalyzed Cross-Coupling Reactions

Protocol 2: Regioselective Suzuki-Miyaura Coupling at the C4-Position

This protocol outlines a general procedure for the regioselective Suzuki-Miyaura coupling of an arylboronic acid at the C4-position.

Materials:

• 4-Substituted-2-chloro-8-methoxy-3-phenylquinoline (from Protocol 1 or other synthesis)

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent system (e.g., Dioxane/Water mixture)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• In a Schlenk flask under an inert atmosphere, combine the 4-substituted-2-chloro-8-methoxy-3-phenylquinoline (1.0 eq), arylboronic acid (1.2-1.5 eq), palladium catalyst (2-5 mol%), and base (2.0-3.0 eq).

• Add the degassed solvent system (e.g., a 4:1 mixture of dioxane and water).

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.

Conclusion

The selection of an appropriate solvent is a critical determinant for the successful synthesis and functionalization of 2,4-dichloro-8-methoxy-3-phenylquinoline. For nucleophilic aromatic substitution reactions, polar aprotic solvents such as DMF and dioxane are generally preferred to enhance the reactivity of the nucleophile, leading to regioselective substitution at the C4 position. For palladium-catalyzed cross-coupling reactions, the optimal solvent system is dependent on the specific reaction type, with aqueous solvent mixtures often proving highly effective for Suzuki-Miyaura couplings. By understanding the underlying mechanistic principles and utilizing the protocols outlined in this guide, researchers can effectively navigate the complexities of solvent selection and unlock the full synthetic potential of this valuable heterocyclic scaffold.

References

• St. Paul's Cathedral Mission College. (n.d.). NUCLEOPHILIC SUBSTITUTION REACTIONS SEM-2, CC-3 PART-2, PPT-17 Nucleophilic Substitution Reaction (PART-2) Solvent Effects 1. Retrieved from [Link]

• Nucleophilic Substitution Reactions. (2022, August 28). Retrieved from [Link]

• White Rose Research Online. (n.d.). Solvent effects in palladium catalysed cross-coupling reactions. Retrieved from [Link]

• Regioselective Palladium-Catalyzed Cross-Coupling Reactions of 2,4,7-Trichloroquinazoline. (n.d.). National Institutes of Health. Retrieved from [Link]

• Reddy, et al. (2009). Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline: Synthesis of 2-alkynyl-4-arylquinolines. Beilstein Journal of Organic Chemistry, 5, 32. Retrieved from [Link]

• Amination of 2,4 dichloroquinazoline - role of dioxane as solvent and required temperature. (2024, July 31). Chemistry Stack Exchange. Retrieved from [Link]

• New 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinazoline and 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinoline Derivatives: Synthesis and Biological Evaluation as Novel Anticancer Agents by Targeting G-Quadruplex. (n.d.). National Institutes of Health. Retrieved from [Link]

• 2,3-Dichloroquinoxaline as a versatile building block for heteroaromatic nucleophilic substitution: A review of the last decade. (2017, June 7). Arabian Journal of Chemistry. Retrieved from [Link]

• Reaction Mechanism of Nucleophilic substitution in 2,4-dichloroquinazoline ring. (2025, March 15). Chemistry Stack Exchange. Retrieved from [Link]

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. (2024, December 20). National Institutes of Health. Retrieved from [Link]

• Solvent effects in palladium catalysed cross-coupling reactions. (2019, April 8). Royal Society of Chemistry. Retrieved from [Link]

• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. (2022, July 10). ACS Publications. Retrieved from [Link]

• 2-(4-Chlorophenyl)-4-(3,4-dimethoxy-phenyl)-6-methoxy-3-methylquinoline. (2022, June 13). MDPI. Retrieved from [Link]

• Synthesis and in silico study of 2,4-diphenylquinolines as potential KDM4B protein inhibitors. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. (2024, December 12). ResearchGate. Retrieved from [Link]

• Solvent effects and steric effects in electrophilic and nucleophilic substitution reactions. (2017, October 25). University of British Columbia. Retrieved from [Link]

• Effects of Ion and Protic Solvent on Nucleophilic Aromatic Substitution (S N Ar) Reactions. (2025, August 9). Research Square. Retrieved from [Link]

• 2-chloroquinolin-3-yl)-3-((substituted) phenyl) thiazolidin-4-one with β-cyclodextrin-SO3H Catalyst Under Solvent-free Condition. (2017, March 8). Research and Reviews: Journal of Chemistry. Retrieved from [Link]

• Nucleophilicity and Solvent Effects. (2023, January 22). Chemistry LibreTexts. Retrieved from [Link]

Sources

• 1. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 6. Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline: Synthesis of 2-alkynyl-4-arylquinolines - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Regioselective Preparation of Amino-Substituted Quinolines from Dichloro Precursors

Executive Summary

The aminoquinoline scaffold is a privileged structure in medicinal chemistry, serving as the backbone for essential antimalarial drugs (Chloroquine, Hydroxychloroquine), kinase inhibitors, and antibacterial agents. This guide details the protocols for synthesizing amino-substituted quinolines starting from 4,7-dichloroquinoline .

The core challenge in this synthesis is regioselectivity . While the precursor contains two chlorine atoms, they are electronically distinct. This note provides evidence-based protocols to selectively functionalize the C4 position using Nucleophilic Aromatic Substitution (

) and strategies to access the C7 position via Palladium-catalyzed cross-coupling.

Mechanistic Foundation & Regioselectivity[1]

To ensure reproducibility, researchers must understand why the reaction proceeds as it does. The 4,7-dichloroquinoline molecule possesses two electrophilic sites, but the C4 position is significantly more reactive than the C7 position.

The Electronic Bias

• C4 Position: The chlorine at C4 is para to the quinoline nitrogen. Upon nucleophilic attack, the negative charge in the Meisenheimer intermediate can be delocalized onto the electronegative ring nitrogen. This resonance stabilization lowers the activation energy for

  at C4.

• C7 Position: The chlorine at C7 is on the benzenoid ring. Attack here does not allow the negative charge to be delocalized onto the ring nitrogen effectively. Consequently, C7 is inert to standard

  conditions and typically requires transition metal catalysis (Buchwald-Hartwig) for substitution.

Reaction Pathway Visualization

Figure 1: Kinetic preference for C4 substitution due to resonance stabilization by the quinoline nitrogen.

Experimental Protocols

Method A: Classical Thermal (The "Gold Standard")

Best for: Primary aliphatic amines, diamines (e.g., synthesis of Chloroquine side chains), and large-scale synthesis. Mechanism:

driven by thermal energy.

Reagents

• Substrate: 4,7-Dichloroquinoline (1.0 equiv).[1]

• Nucleophile: Amine of choice (3.0 – 5.0 equiv). Note: Excess amine acts as a base to trap HCl.

• Solvent: None (Neat) or Phenol (for unreactive amines).

Step-by-Step Protocol

• Setup: Charge a round-bottom flask with 4,7-dichloroquinoline (e.g., 5.0 g, 25 mmol).

• Addition: Add the amine (e.g., N,N-diethyl-1,4-pentanediamine) (125 mmol, 5 equiv) under inert atmosphere (N₂).

  • Critical Insight: If the amine is expensive, use 1.1 equiv of amine and 1.5 equiv of Triethylamine (Et₃N) in NMP or Ethanol.

• Reaction: Heat the mixture to 130–140°C with vigorous stirring.

  • Monitoring: Monitor by TLC (System: 10% MeOH in DCM). The starting material (high R_f) should disappear within 4–8 hours.

• Workup (The "Emulsion Breaker" Method):

  • Cool reaction to room temperature.[1][2]

  • Dilute with DCM (50 mL).

  • Wash with 1N NaOH (2 x 30 mL) to remove amine salts and excess HCl. Do not use water initially, as the protonated product is water-soluble.

  • Wash with Brine (30 mL).

  • Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Recrystallization from cyclohexane/toluene or flash chromatography.

Method B: Microwave-Assisted Synthesis (High Throughput)

Best for: Library generation, slow-reacting amines, and "Green Chemistry" compliance. Advantages: Reduces reaction time from hours to minutes; often solvent-free.

Protocol

• Vessel: Use a 10 mL microwave-safe pressure vial.

• Loading: Add 4,7-dichloroquinoline (200 mg, 1.0 mmol) and the amine (3.0 mmol).

• Solvent: Add 1 mL of Ethanol or perform solvent-free (neat).

• Irradiation: Set microwave reactor to 140°C (High Absorption setting) for 15–20 minutes .

• Workup: Pour reaction mixture into ice water. The product often precipitates as a solid. Filter and wash with cold water.

Comparative Data: Thermal vs. Microwave

Parameter	Thermal Reflux (Method A)	Microwave (Method B)
Temperature	135°C	140°C
Time	6–12 Hours	15–20 Minutes
Yield (Avg)	65–75%	85–92%
Solvent Waste	High	Low/None

Method C: Pd-Catalyzed Buchwald-Hartwig Amination

Best for: Functionalizing the C7 position (after C4 is blocked or reacted) or using weakly nucleophilic anilines. Mechanism: Pd(0)/Pd(II) catalytic cycle.[3]

Protocol

• Reagents: 4,7-dichloroquinoline (1 equiv), Aniline derivative (1.2 equiv), Pd(OAc)₂ (5 mol%), BINAP (7.5 mol%), Cs₂CO₃ (2.0 equiv).

• Solvent: Toluene or 1,4-Dioxane (degassed).

• Conditions: Heat at 100°C for 12–24 hours under Argon.

• Note: If C4 is unsubstituted, Pd-catalysis will still favor C4, but with lower selectivity than

  . This method is best reserved for when fails (e.g., highly electron-deficient anilines).

Workflow Decision Tree

Use this logic flow to select the appropriate synthetic route for your target molecule.

Figure 2: Decision matrix for selecting the optimal synthetic method based on regiochemistry and amine type.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete conversion due to HCl generation.	Ensure excess amine (3-5 equiv) or add non-nucleophilic base (Et₃N, DIPEA) to neutralize acid.
Bis-substitution	Reaction temperature too high or Pd-catalyst used non-selectively.	Control temp <140°C. For , the C7 chlorine is inert; bis-substitution is rare unless forcing conditions are used.
Emulsions	Amine salts acting as surfactants during workup.	Wash with 1M NaOH instead of water initially. Add a small amount of MeOH to the organic phase to break emulsions.
Dark Tarry Product	Oxidation of amine at high temps.	Perform reaction under Nitrogen/Argon atmosphere. Use Microwave method to reduce heat exposure time.

References

• Surrey, A. R., & Hammer, H. F. (1946). The Preparation of 4-Amino-7-chloroquinolines. Journal of the American Chemical Society, 68(1), 113–116. Link

• Melato, S., et al. (2007). Microwave-assisted synthesis of amino-quinoline derivatives.[4][5] Journal of Medicinal Chemistry (Cited in reviews of 4-aminoquinoline synthesis).[6] Link

• Hadjeri, M., et al. (2004). Antimalarial 4-aminoquinolines: synthesis and structure-activity relationships. Journal of Medicinal Chemistry. Link

• Wolfe, J. P., & Buchwald, S. L. (1996). Palladium-Catalyzed Amination of Aryl Halides. Journal of Organic Chemistry. Link

• BenchChem Protocols. Synthesis of 4-amino-7-chloroquinolines from dichloroquinoline precursors. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 4. Frontiers | 4-Aminoquinoline: a comprehensive review of synthetic strategies [frontiersin.org]
• 5. 4-Aminoquinoline: a comprehensive review of synthetic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Note: Vilsmeier-Haack Cyclization for the Synthesis of 2-Chloro-3-Formylquinolines (Meth-Cohn Synthesis)

[1]

Executive Summary

This application note details the optimized protocol for the synthesis of 2-chloro-3-formylquinolines from acetanilides using the Vilsmeier-Haack (VH) cyclization, often referred to as the Meth-Cohn synthesis . Unlike standard formylations of activated aromatics, this transformation is a cascade reaction involving halo-iminium formation, imidoyl chloride generation, formylation, and intramolecular electrophilic cyclization.

These quinoline derivatives are high-value pharmacophores, serving as precursors for antimalarials (e.g., chloroquine analogs), kinase inhibitors, and fluorescent probes. This guide emphasizes critical process parameters (CPPs)—specifically temperature ramping and moisture control—to maximize yield and safety.

Mechanistic Insight & Reaction Pathway

The reaction does not proceed through a simple formylation.[1] It requires the in-situ generation of a chloroiminium ion (Vilsmeier reagent) which activates the acetanilide amide oxygen.

Key Mechanistic Steps:

• Activation: DMF reacts with POCl

  to form the electrophilic Vilsmeier reagent.[2][3][4]

• Imidoyl Chloride Formation: The reagent attacks the acetanilide amide, converting it to an imidoyl chloride intermediate.

• Formylation: A second equivalent of Vilsmeier reagent formylates the

  -carbon (enamine tautomer).

• Cyclization: The pendant electrophilic iminium species attacks the aromatic ring (ortho-position).

• Aromatization: Elimination of dimethylamine and proton loss yields the 2-chloro-3-formylquinoline.

Pathway Visualization

Figure 1: Mechanistic cascade of the Meth-Cohn quinoline synthesis.

Experimental Protocol

Materials & Equipment[1][4][7][8][9]

• Reagents:

  • Acetanilide derivative (10 mmol)

  • Phosphoryl chloride (POCl

    ) (70-120 mmol, 7-12 equiv.)

  • N,N-Dimethylformamide (DMF) (Dry, 30-50 mmol, 3-5 equiv.)

  • Dichloromethane (DCM) for extraction.

• Equipment:

  • Three-neck round-bottom flask (flame-dried).

  • Pressure-equalizing addition funnel.

  • Inert gas line (Argon or Nitrogen).

  • Ice-salt bath (-5°C to 0°C) and Oil bath (up to 100°C).

Step-by-Step Methodology

Phase 1: Generation of Vilsmeier Reagent (Critical Step)

Context: The formation of the chloroiminium salt is highly exothermic. Uncontrolled addition leads to "charring" and thermal runaway.

• Charge the reaction flask with dry DMF (3 equiv. relative to substrate).[1][2][3][5][6][7]

• Cool the system to 0–5°C using an ice-salt bath. Ensure vigorous stirring.

• Add POCl

  (7–12 equiv.) dropwise via the addition funnel over 30 minutes.

  • Checkpoint: Maintain internal temperature

    . The solution may turn pale yellow or semi-solid (Vilsmeier salt precipitation).

• Stir at 0°C for an additional 15–30 minutes to ensure complete reagent formation.

Phase 2: Substrate Addition & Cyclization

• Add the acetanilide substrate (1 equiv.) to the cold Vilsmeier reagent.

  • Note: Solid substrates can be added portion-wise; liquid substrates can be added dropwise.

• Allow the mixture to warm to room temperature (RT) over 20 minutes.

• Transfer the flask to a pre-heated oil bath at 80–90°C .

• Monitor the reaction via TLC (typically 4–16 hours).

  • Observation: Evolution of HCl gas will occur. Ensure proper venting through a scrubber.

Phase 3: Quenching & Isolation

Safety Alert: Quenching POCl

mixtures is violent. Never add water to the reaction mixture; always add the mixture to ice.

• Cool the reaction mixture to RT.

• Pour the reaction mixture slowly into a beaker containing crushed ice (approx. 10x volume) with vigorous stirring.

• Stir for 30 minutes to hydrolyze the iminium salts.

• Neutralize the aqueous suspension to pH 7–8 using saturated Sodium Acetate (NaOAc) or Sodium Carbonate (Na

  CO ).

  • Why NaOAc? It buffers the solution gently, preventing the hydrolysis of the chloro-substituent at the 2-position.

• Filter the resulting precipitate (crude quinoline). Wash with cold water.[5][8]

• Recrystallize from ethanol or acetonitrile.

Experimental Workflow Diagram

Figure 2: Operational workflow for the Meth-Cohn synthesis.

Optimization & Troubleshooting

The following table summarizes field-proven insights for optimizing yields based on substrate electronics.

Issue	Probable Cause	Corrective Action
Low Yield (EWG Substrates)	Electron-withdrawing groups (e.g., -NO ) deactivate the ring toward electrophilic attack.	Increase temperature to 100-110°C; Increase POCl equivalents to 15-20x.
Tar/Blackening	Thermal runaway during reagent mixing or excessive heating rate.	Strictly control T < 5°C during POCl addition. Heat slowly to 80°C.
Incomplete Cyclization	Moisture in DMF hydrolyzed the Vilsmeier reagent.	Use anhydrous DMF (water < 0.05%). Dry glassware thoroughly.
Loss of 2-Cl Group	Hydrolysis during workup (converted to 2-quinolone).	Avoid strong bases (NaOH) during neutralization. Use NaOAc. Keep workup cold.
Regioselectivity Issues	Meta-substituted acetanilides can cyclize at two ortho positions.	Rule of Thumb: Electron-donating groups (OMe) generally direct cyclization para to the donor (yielding 7-substituted quinolines).

Safety & Compliance (E-E-A-T)

• POCl

  Hazard: Phosphoryl chloride reacts explosively with water, releasing HCl and phosphoric acid. All glassware must be dry.

• Vilsmeier Adduct: The DMF-POCl

  adduct is thermally unstable above certain temperatures. Do not heat the neat reagent without substrate above 50-60°C before the reaction phase.

• DMF Toxicity: DMF is a potent hepatotoxin and teratogen. Use double-gloving and work strictly within a fume hood.

• Waste Disposal: Quenched mixtures contain high phosphate and chloride loads. Neutralize before disposal according to local environmental regulations.

References

• Meth-Cohn, O., Narine, B., & Tarnowski, B. (1981). A Versatile New Synthesis of Quinolines and Related Fused Pyridines. Part 5. The Synthesis of 2-Chloroquinoline-3-carbaldehydes. Journal of the Chemical Society, Perkin Transactions 1, 1520–1530.

• Meth-Cohn, O., & Stanforth, S. P. (1991).[6] The Vilsmeier–Haack Reaction (Review).[1][2][3][4][6][9][10][11][12] Comprehensive Organic Synthesis, 2, 777-794.

• Raj, T., Bhatia, R. K., Kapur, A., & Sharma, M. (2021). Vilsmeier-Haack Reaction: A Versatile Tool for the Synthesis of Heterocycles.[1][3][4][11][12] Arkivoc, 2021(2), 1-32.

• BenchChem. (2025).[3] Application Notes: Vilsmeier-Haack Reaction for Quinoline Synthesis. BenchChem Protocols.

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ijpcbs.com [ijpcbs.com]
• 5. lsuhsc.edu [lsuhsc.edu]
• 6. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 7. scribd.com [scribd.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. researchgate.net [researchgate.net]
• 10. mt.com [mt.com]
• 11. chemijournal.com [chemijournal.com]
• 12. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,4-Dichloro-8-methoxy-3-phenylquinoline

Welcome to the technical support center for the synthesis of 2,4-Dichloro-8-methoxy-3-phenylquinoline. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common experimental challenges. The information herein is grounded in established chemical principles and supported by peer-reviewed literature to ensure scientific integrity.

Section 1: Foundational Principles of the Synthesis

The synthesis of 2,4-Dichloro-8-methoxy-3-phenylquinoline typically proceeds through a two-step sequence:

• Cyclization: Formation of the core quinoline scaffold. A common and efficient method is the condensation of a suitably substituted aniline with a compound containing a β-dicarbonyl equivalent in the presence of a dehydrating agent. For the target molecule, this often involves the reaction of 2-methoxy-N-phenylacetamide (or a related precursor) which cyclizes to form 4-hydroxy-8-methoxy-3-phenylquinolin-2(1H)-one.

• Chlorination: The resulting quinolinone intermediate is then subjected to chlorination to replace the hydroxyl groups at the 2- and 4-positions. Phosphorus oxychloride (POCl₃) is a widely used and potent reagent for this transformation, often used in excess and sometimes in combination with other agents like phosphorus pentachloride (PCl₅) to enhance its efficacy.[1]

The Vilsmeier-Haack reaction is a related and powerful method for constructing functionalized quinolines, often yielding 2-chloro-3-formylquinolines from N-arylacetamides, which are versatile intermediates.[2][3] While not the direct route to the title compound, the principles of cyclization and chlorination are analogous and provide valuable mechanistic insights.

Section 2: Troubleshooting Guide & Yield Optimization (Q&A)

This section addresses specific issues that may arise during the synthesis, providing explanations for the underlying causes and actionable solutions.

Question: My overall yield of 2,4-Dichloro-8-methoxy-3-phenylquinoline is consistently low. What are the most likely causes?

Answer: Low overall yield is a common issue that can stem from either the cyclization or the chlorination step. A systematic approach is required to identify the bottleneck.

Initial Diagnosis: First, determine which step is underperforming. If possible, isolate and characterize the intermediate, 4-hydroxy-8-methoxy-3-phenylquinolin-2(1H)-one, after the cyclization step. If the yield of this intermediate is low, focus on optimizing the cyclization. If the intermediate is formed in good yield but the final product yield is poor, the chlorination step is the primary concern.

Troubleshooting the Cyclization Step:

• Incomplete Reaction: The condensation reaction may be equilibrium-driven. Ensure adequate removal of water, which is formed as a byproduct. If using an acid catalyst, ensure it is active and used in the correct stoichiometric amount.

• Reagent Purity: The purity of the starting aniline and the β-dicarbonyl equivalent is critical. Impurities can lead to significant side product formation.

• Thermal Degradation: While heat is often required to drive the reaction, excessive temperatures can cause decomposition of starting materials or the product. Determine the optimal temperature for your specific substrate.

Troubleshooting the Chlorination Step:

• Reagent Quality: Phosphorus oxychloride (POCl₃) is highly reactive and susceptible to hydrolysis from atmospheric moisture. Using old or improperly stored POCl₃ can drastically reduce its effectiveness. It is best practice to use freshly distilled or a newly opened bottle of POCl₃.[4]

• Insufficient Reagent: The conversion of the dihydroxyquinoline intermediate to the dichloro product requires at least two equivalents of the chlorinating agent. However, POCl₃ often serves as both the reagent and the solvent, and a large excess is typically required to drive the reaction to completion. A molar proportion of 12 moles of POCl₃ per mole of substrate has been shown to maximize yield in similar syntheses.

• Reaction Temperature and Time: Chlorination reactions with POCl₃ often require elevated temperatures (e.g., reflux, 80-110 °C) to proceed at a reasonable rate.[3] Monitor the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time. Insufficient heating time will result in incomplete conversion, while prolonged heating can lead to the formation of dark-colored, intractable byproducts.[5]

• Work-up Procedure: The work-up of POCl₃ reactions must be performed cautiously. The unreacted POCl₃ is typically quenched by slowly and carefully pouring the reaction mixture onto crushed ice.[2] This is a highly exothermic process. If the quenching is done too quickly, the temperature rise can degrade the product. Neutralization with a base (e.g., sodium bicarbonate, sodium carbonate) must be done carefully to avoid product degradation.

Question: My final product is contaminated with a significant amount of a mono-chloro impurity. How can I improve the selectivity for the dichloro product?

Answer: The formation of mono-chloro species, such as 2-chloro-4-hydroxy- or 4-chloro-2-hydroxy-quinoline derivatives, is a classic sign of incomplete chlorination. The reactivity of the two hydroxyl groups can differ, leading to one being replaced more readily than the other.

• Increase Reagent Stoichiometry: The most direct solution is to increase the excess of POCl₃. This ensures a high concentration of the active chlorinating species throughout the reaction, driving the second chlorination to completion.

• Increase Reaction Temperature/Time: As with low yield, providing more energy (higher temperature) or allowing more time can facilitate the more difficult second chlorination. Monitor the reaction progress closely to avoid decomposition.

• Use of Additives: In some cases, adding phosphorus pentachloride (PCl₅) can create a more potent chlorinating mixture.[1] PCl₅ can help to break up any potential intermediates or complexes that might be less reactive towards POCl₃ alone.

• Solvent Effects: While POCl₃ is often used as the solvent, in some syntheses, the use of a high-boiling inert co-solvent might alter the reaction kinetics favorably. However, for this specific transformation, using POCl₃ as the solvent is standard practice.

Question: The chlorination reaction mixture turns very dark or black, and I isolate mostly tar-like material. What is causing this and how can it be prevented?

Answer: The formation of dark, tarry byproducts is indicative of decomposition. This is a common issue when working with electron-rich aromatic systems at high temperatures in the presence of strong acids and dehydrating agents like POCl₃.

• Temperature Control: This is the most critical factor. While heat is necessary, excessive temperatures will cause charring and polymerization. The optimal temperature is a balance between a reasonable reaction rate and minimal decomposition. It is crucial to control the temperature carefully, potentially by using an oil bath and a temperature controller. A reaction temperature of around 90°C is often a good starting point for Vilsmeier-type cyclizations and chlorinations.[3]

• Reaction Time: Do not let the reaction run for an unnecessarily long time. Once TLC or LC-MS indicates that the starting material has been consumed and the desired product has formed, proceed with the work-up.

• Inert Atmosphere: While not always strictly necessary, running the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions that may contribute to the formation of colored impurities.

• Purity of Starting Materials: Impurities in the quinolinone intermediate can be more susceptible to decomposition under the harsh reaction conditions, initiating the formation of tar. Ensure the intermediate is as pure as possible before proceeding to the chlorination step.

Section 3: Experimental Protocols & Data

Table 1: Recommended Reaction Parameters for Chlorination

Parameter	Recommended Range	Rationale & Citation
Reagent	Phosphorus Oxychloride (POCl₃)	A powerful and common reagent for converting hydroxyquinolines to chloroquinolines.[6]
POCl₃ Stoichiometry	10-15 molar equivalents	A large excess is often required to act as both reagent and solvent, driving the reaction to completion.
Temperature	80 - 110 °C	Balances reaction rate with potential for thermal degradation.[3][5]
Reaction Time	2 - 6 hours	Substrate-dependent; should be monitored by TLC or LC-MS to confirm completion.[3]
Atmosphere	Inert (N₂ or Ar)	Recommended to minimize oxidative side-reactions and moisture ingress.

Protocol 1: General Procedure for Chlorination

Safety Note: This procedure involves highly corrosive and reactive chemicals. It must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add the 4-hydroxy-8-methoxy-3-phenylquinolin-2(1H)-one (1.0 equivalent).

• Reagent Addition: Under a positive pressure of nitrogen, add phosphorus oxychloride (POCl₃, 12.0 equivalents) via the dropping funnel.

• Reaction: Heat the reaction mixture to 90-100 °C using a temperature-controlled oil bath. Stir the mixture vigorously.

• Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 7:3 mixture of Hexane:Ethyl Acetate), checking for the disappearance of the starting material. The reaction is typically complete within 3-5 hours.

• Quenching: Once the reaction is complete, cool the mixture to room temperature. In a separate large beaker, prepare a mixture of crushed ice and water. Slowly and carefully , with vigorous stirring, pour the reaction mixture onto the crushed ice. This step is highly exothermic and will release HCl gas.

• Neutralization: Slowly add a saturated solution of sodium bicarbonate or a dilute solution of sodium hydroxide to the aqueous mixture until it is neutral (pH ~7-8).

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate or dichloromethane (3 x volume of aqueous layer).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate).

Section 4: Visual Workflow and Logic

Troubleshooting Flowchart for Low Yield

This diagram outlines a logical sequence for diagnosing and resolving low product yield.

Sources

• 1. indianchemicalsociety.com [indianchemicalsociety.com]
• 2. benchchem.com [benchchem.com]
• 3. chemijournal.com [chemijournal.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. openscholar.dut.ac.za [openscholar.dut.ac.za]
• 6. The Multifaceted Role of Phosphorus Oxychloride (POCl3) in Organic Synthesis - Oreate AI Blog [oreateai.com]

Preventing hydrolysis of 2,4-Dichloro-8-methoxy-3-phenylquinoline

Technical Support Center: Handling & Preventing Hydrolysis of 2,4-Dichloro-8-methoxy-3-phenylquinoline

Welcome to the Application Support Center. 2,4-Dichloro-8-methoxy-3-phenylquinoline is a highly valuable, yet moisture-sensitive electrophilic building block used in advanced drug development. Unintended hydrolysis is the most common cause of yield loss and complex reaction mixtures when utilizing this scaffold. This guide provides mechanistic insights, troubleshooting FAQs, and self-validating protocols to ensure the integrity of your compound.

Mechanistic Insight: The Vulnerability of the C-Cl Bond

To prevent degradation, you must understand the causality behind it. The quinoline core inherently polarizes the C=N bond, rendering the adjacent C2 and C4 carbons highly electrophilic. When exposed to adventitious water—particularly under acidic or basic conditions—the molecule undergoes a Nucleophilic Aromatic Substitution (S_NAr) reaction[1].

Water or hydroxide attacks the C2 position (which is generally more reactive than C4 due to its direct proximity to the nitrogen lone pair's inductive effect), forming a Meisenheimer complex. Subsequent expulsion of the chloride ion and tautomerization yields the thermodynamically stable 4-chloro-8-methoxy-3-phenylquinolin-2(1H)-one (a carbostyril derivative)[2][3].

Caption: S_NAr hydrolysis pathway of 2,4-dichloroquinolines to quinolin-2(1H)-ones.

Troubleshooting FAQs

Q1: My post-reaction NMR shows a shift in the quinoline aromatic peaks and a new broad singlet around 11.5–12.0 ppm. What happened? A1: Your starting material has hydrolyzed. The broad singlet at ~11.5 ppm is the characteristic N-H proton of the quinolin-2(1H)-one tautomer. The C2 chlorine was displaced by moisture. This degradation is well-documented in the literature, where acid hydrolysis of 2,4-dichloroquinolines selectively yields 4-chloro-2-quinolones[2]. To prevent this, ensure all solvents are rigorously dried.

Q2: How should I store 2,4-Dichloro-8-methoxy-3-phenylquinoline to prevent degradation over time? A2: The compound must be stored in a tightly sealed amber vial under an inert atmosphere (Argon or N2) at -20°C. Include a self-indicating desiccant packet (e.g., silica gel with CoCl2 or moisture-indicating molecular sieves) in the secondary container. The indicator provides a self-validating visual cue: if it turns pink/white, the micro-environment has been compromised and the compound should be re-purified before use.

Q3: Can I use basic conditions for cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) without hydrolyzing the C-Cl bonds? A3: Yes, but you must strictly avoid aqueous bases. Use anhydrous, weak inorganic bases (e.g., oven-dried K2CO3 or Cs2CO3) or non-nucleophilic organic bases like N,N-Diisopropylethylamine (DIPEA). Strong nucleophilic bases or aqueous conditions will rapidly hydrolyze the C2 position, a technique actually used intentionally when synthesizing quinolin-2-one alkaloid derivatives[4].

Quantitative Data: Hydrolysis Risk Profile

To aid in experimental design, the following table summarizes the hydrolysis risk of the 2,4-dichloroquinoline scaffold across various environments, based on kinetic behaviors of halogenated heterocycles[5].

Solvent System	pH Condition	Temperature	Estimated Half-Life (t_1/2)	Primary Degradant
H2O / THF (1:1)	Acidic (pH 2)	80 °C	< 1 hour	4-Chloro-8-methoxy-3-phenylquinolin-2(1H)-one
H2O / THF (1:1)	Basic (pH 12)	80 °C	< 30 minutes	4-Chloro-8-methoxy-3-phenylquinolin-2(1H)-one
H2O / THF (1:1)	Neutral (pH 7)	25 °C	> 48 hours	Trace Hydrolysis Products
Anhydrous Toluene	N/A	110 °C	Stable (> 1 month)	None (Intact Starting Material)

Experimental Protocols: Establishing a Moisture-Free System

To ensure trustworthiness and reproducibility, your experimental setup must be a self-validating system. Follow these protocols to eliminate adventitious water.

Protocol 1: Activation of Molecular Sieves (Solvent Drying) Causality: Commercially "anhydrous" solvents often accumulate water every time the septum is pierced. 3Å molecular sieves have a pore size of 3 Angstroms, which traps water molecules (2.8 Å) but excludes larger organic solvent molecules, preventing solvent degradation while maintaining <10 ppm H2O.

• Transfer 3Å molecular sieves to a round-bottom flask.

• Heat the flask to 300°C using a heating mantle while applying high vacuum (< 0.1 Torr) for 4 hours. Why? This provides the thermal energy required to break the hydrogen bonds between water and the zeolite cavities.

• Allow the flask to cool to room temperature under vacuum.

• Backfill with dry Argon. Add the activated sieves directly to your solvent bottles (approx. 10% w/v).

• Validation: Run a blank Karl Fischer titration on the solvent before use to confirm water content is <10 ppm.

Protocol 2: Schlenk-Line Reaction Setup Causality: Borosilicate glass surfaces adsorb a microscopic layer of water that cannot be removed by simple oven drying. Flame-drying under vacuum provides the activation energy to desorb this chemically bound water.

• Assemble the glassware (flask, condenser, stir bar) hot from a 120°C oven and attach it to a Schlenk line.

• Apply high vacuum and gently flame-dry the exterior of the flask with a heat gun or Bunsen burner until the glass is too hot to touch.

• Allow the system to cool to room temperature under vacuum.

• Backfill the system with Argon. Repeat the vacuum/Argon cycle three times.

• Add the 2,4-Dichloro-8-methoxy-3-phenylquinoline and any solid reagents under a positive counter-flow of Argon.

• Introduce anhydrous solvents via a completely dry, Argon-purged syringe.

Caption: Step-by-step anhydrous Schlenk workflow to prevent premature hydrolysis.

References

• Prakash, G.A., & Rajendran, S.P. "A convenient synthesis of 8,9,10,11-tetrahydrodibenzo[b,h][1,6]naphthyridin-6(5H)ones." Heterocyclic Communications (via d-nb.info).

• "Synthesis of Quinolin-2-one Alkaloid Derivatives and Their Inhibitory Activities against HIV-1 Reverse Transcriptase." NIH PMC. 4

• Stadlbauer, W., et al. "ECSOC 7 - Nucleophilic Introduction of Functional Carbon Substituents into Quinolines, Quinolones and Related Heterocycles." MDPI. 1

• "Synthesis and biological evaluation of some novel substituted 4-chloro quinolin 2-(1H)-one dithiocarbamates." Der Pharma Chemica.2

• "Chemistry of 4-Hydroxy-2(1H)-quinolone. Part 1: Synthesis and reactions." Arab Journal of Chemistry. 3

• "Kinetics on the Reaction of Substituted Quinolines and p-Substituted Benzoylchlorides under Various Pressures." ResearchGate. 5

Sources

• 1. mdpi.org [mdpi.org]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. <bold>Chemistry of 4-Hydroxy-2(1<i>H</i>)-quinolone</bold>. Part 1: Synthesis and reactions - Arabian Journal of Chemistry [arabjchem.org]
• 4. Synthesis of Quinolin-2-one Alkaloid Derivatives and Their Inhibitory Activities against HIV-1 Reverse Transcriptase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Optimizing reaction temperature for quinoline chlorination using POCl3

Topic: Optimizing Reaction Temperature for Quinoline Chlorination using POCl

Ticket ID: #QC-POCl3-OPT-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Introduction: The Thermal Paradox of POCl

Welcome to the Technical Support Center. You are likely here because your chlorination of 4-hydroxyquinoline (or similar quinolinone derivatives) is exhibiting one of two classic failure modes: incomplete conversion or intractable black tar .

As drug development professionals, we often treat Phosphorus Oxychloride (POCl

) as a simple "chlorinating solvent." This is a mistake. The reaction is not a single-step substitution but a biphasic thermodynamic event .

• Phase 1 (Activation): Formation of the reactive phosphate ester (O-phosphorylated intermediate). This is fast and exothermic.[1]

• Phase 2 (Substitution): Nucleophilic attack by chloride (

  ) to displace the phosphate.[2] This is slow and endothermic.

The Core Conflict: Phase 1 requires control (to prevent dimerization), while Phase 2 requires energy (to drive conversion). A static temperature profile (e.g., "just reflux it") often fails to balance these competing needs.

Module 1: Mechanistic Insight & Visualization

To optimize temperature, you must visualize the reaction pathway. We are effectively running a Vilsmeier-Haack type mechanism.

Figure 1: The Biphasic Reaction Pathway

Caption: The reaction proceeds through an O-phosphorylated intermediate. Note that "Pseudodimer" formation is a temperature-dependent side reaction.

Module 2: The "Staged Heating" Protocol (SOP)

Do not simply heat to reflux immediately. This causes the concentration of the active intermediate to spike while the quinoline substrate is still present, leading to bimolecular side reactions (dimerization/tar).

Recommended Protocol (Self-Validating System)

• The Cold Addition (Phase 1):

  • Temp: 0°C to 10°C.

  • Action: Add POCl

    dropwise to the substrate (or vice versa if using POCl as solvent).

  • Why: This suppresses the kinetic energy required for the intermediate to attack a second molecule of starting material (dimerization).

• The Ambient Dwell:

  • Temp: 20°C - 25°C.

  • Time: 30 minutes.

  • Action: Allow the system to equilibrate.

  • Validation: If the mixture turns solid black here, your starting material is likely wet (POCl

    + = violent exotherm).

• The Ramp (Phase 2):

  • Temp: Ramp to 80°C - 105°C (Reflux).

  • Rate: 1°C/min.

  • Why: You are now crossing the activation energy barrier for the

    displacement.

Module 3: Troubleshooting & Diagnostics

Use this matrix to diagnose your specific issue.

Table 1: Symptom-Cause-Solution Matrix

Symptom	Probable Cause	Technical Solution
Black Tar / Charring	Thermal Runaway: Reaction heated too fast; polymerization of intermediates.	Use a Co-solvent: Switch from neat POCl to Toluene or Acetonitrile (MeCN). This caps the max temperature and dilutes intermediates.
Incomplete Conversion	Phase 2 Failure: Temperature too low to drive Cl- displacement.	Catalysis: Add 0.1 eq. of DMF . This forms the Vilsmeier reagent (chloromethyliminium salt), which is a more potent electrophile than POCl alone.
"Stuck" Reaction	HCl Inhibition: Buildup of HCl gas inhibits the reaction equilibrium.	Base Additive: Add N,N-diethylaniline (1.0 eq). It acts as an acid scavenger and accelerates the reaction at lower temps.
Violent Exotherm	Moisture Contamination: POCl reacting with water in the substrate.	Azeotropic Drying: Dry the starting quinoline with Toluene via Dean-Stark trap before adding POCl .

Module 4: Safety Critical - The "Reverse Quench"

WARNING: The most dangerous phase of this reaction is not the heating, but the workup . POCl

hydrolysis can form phosphorodichloridic acid, a metastable species that can accumulate and detonate/boil over if quenched incorrectly.[3]

The Protocol:

• Cool the reaction mixture to room temperature.

• Prepare a quench vessel with Ice/Water (or NaOH if neutralizing).

• Reverse Quench: Slowly pour the Reaction Mixture INTO the Water .

  • Never pour water into the reaction mixture.[4]

• Temperature Control: Maintain quench vessel < 20°C.

Figure 2: Workflow Decision Tree

Caption: Follow this logic to select the optimal solvent and temperature strategy.

FAQ: Frequently Asked Questions

Q: Can I use Thionyl Chloride (SOCl

) instead to lower the temperature? A: Yes, but with caveats. SOCl boils at ~76°C, which is often too low for the displacement step (Phase 2) on deactivated quinoline rings. You will almost certainly need catalytic DMF (Vilsmeier conditions) to make SOCl work effectively.

Q: My product hydrolyzes back to the starting material during workup. Why? A: The 4-chloro position is susceptible to acid-catalyzed hydrolysis. If you quench into water and let it sit (highly acidic pH due to HCl/H

PO formation), you will revert to the hydroxyquinoline.

• Fix: Quench into a buffered solution (Sodium Acetate) or immediately neutralize with NaOH/NH

  OH to pH 7-8.

Q: How do I know when the reaction is done? A: Do not rely on time. Use HPLC or TLC .

• Note: On TLC, the O-phosphorylated intermediate often streaks or stays at the baseline. Do not confuse this with "tar." If the baseline spot disappears and the mobile spot (product) grows, you are driving the reaction correctly.

References

• Achmatowicz, M., et al. (2010).[3] "Hydrolysis of Phosphoryl Trichloride (POCl

  ): Characterization, in Situ Detection, and Safe Quenching of Energetic Metastable Intermediates." Organic Process Research & Development.

• Li, X., et al. (2012).[5] "Development of a Safe and Scalable Process for the Preparation of 4-Chloro-7-methoxyquinoline-6-carboxamide." Organic Process Research & Development.

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry.

• Wan, Z., et al. (2007). "A Practical and Scalable Synthesis of 4-Chloroquinolines via the Vilsmeier-Haack Reaction." Journal of Organic Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: High-Purity Recrystallization of Dichloroquinolines

Current Status: Operational Topic: Purification Protocols for 4,7-Dichloroquinoline (and related isomers) Ticket ID: DCQ-PUR-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Mission Statement

You have reached the Tier-3 Technical Support Center. This guide is designed for pharmaceutical researchers and process chemists struggling with the purification of 4,7-dichloroquinoline (4,7-DCQ) .

This compound is a critical intermediate for antimalarials (Chloroquine, Hydroxychloroquine) and novel kinase inhibitors. Its purification is notoriously difficult due to:

• Regioisomers: Specifically the persistent 4,5-dichloroquinoline byproduct.

• Oxidative Instability: Tendency to form colored tars (quinoline oligomers).

• Phase Behavior: High propensity for "oiling out" rather than crystallizing.

Module 1: Solvent System Selection

User Query: "Which solvent gives the best balance between yield and purity? I'm seeing low recovery with Ethanol."

Technical Response: Solvent selection for dichloroquinolines is a trade-off between solubility capacity (yield) and isomeric selectivity (purity). 4,7-DCQ is moderately polar but retains significant lipophilicity due to the chlorine atoms.

Solubility Data & Recommendations

Based on thermodynamic data and industrial patent literature, we categorize solvents by function:

Solvent System	Role	Pros	Cons
Ethanol (Abs.)	Standard	Good thermal gradient solubility; safer than chlorinated solvents.	Yields can be moderate (~70-80%); may not fully reject the 4,5-isomer.
Hexane / Heptane	Isomer Scavenger	Critical for 4,5-isomer removal. The 4,5-isomer is more soluble in hydrocarbons than the 4,7-isomer.	Low solubility for the product; requires large volumes or Soxhlet extraction.
THF / Water	High Yield	THF has the highest solubility for 4,7-DCQ.[1][2] Water acts as a powerful anti-solvent.	High risk of "oiling out" if water is added too fast. Hard to dry (THF peroxides).
Acetic Acid (Dilute)	Chemical Purification	Protonates the quinoline nitrogen, allowing salt formation/dissolution.	Corrosive; requires neutralization; risk of hydrolysis if heated excessively.

Expert Insight: For crude material (<95% purity), do not start with Hexane. Start with Ethanol to remove tars and bulk impurities. Use Hexane only as a final polishing step to bring 98% purity up to >99.5% by removing the specific regioisomer.

Module 2: The Isomer Challenge (4,7- vs. 4,5-DCQ)

User Query: "HPLC shows a persistent impurity at RRT 0.95. It won't wash out."

Technical Diagnosis: This is almost certainly 4,5-dichloroquinoline . In the Gould-Jacobs or POCl3 cyclization synthesis, the ring closure is not perfectly regioselective. The 4,5-isomer crystallizes in a similar lattice to 4,7-DCQ, making standard alcohols ineffective for separation.

Protocol: The Hydrocarbon Polish

To remove the 4,5-isomer (1-4% typical content):

• Dry your pre-purified solid thoroughly.[3]

• Suspend the solid in Hexane (10 mL per gram of solid).

• Heat to 65°C (reflux). Note: 4,7-DCQ will not fully dissolve; this is a slurry wash/leaching process.

• Stir vigorously at reflux for 30-60 minutes . The 4,5-isomer will preferentially leach into the hot hexane.

• Hot Filtration: Filter the suspension while hot (use a heated funnel if possible).

• The solid collected is your purified 4,7-DCQ. The filtrate contains the enriched 4,5-impurity.

Module 3: Troubleshooting Logic (Oiling Out & Color)

User Query: "My solution turned into a brown oil at the bottom of the flask."

Technical Diagnosis: "Oiling out" (Liquid-Liquid Phase Separation) occurs when the product comes out of solution at a temperature above its melting point (~84-87°C for 4,7-DCQ) or when impurities depress the melting point significantly.

Visual Troubleshooting Workflow

Caption: Logic flow for managing color impurities and oiling-out events during quinoline purification.

Module 4: Frequently Asked Questions (FAQs)

Q1: Why is my product turning pink/red during drying?

• A: Dichloroquinolines are light-sensitive and prone to oxidation.

  • Fix: Wash the final filter cake with cold ethanol containing a trace of sodium dithionite (reducing agent) or dry strictly in a vacuum oven protected from light (wrap the flask in foil).

Q2: Can I use water as an anti-solvent with Ethanol?

• A: Yes, but proceed with caution.

  • Protocol: Dissolve 4,7-DCQ in Ethanol at 60°C. Add warm water dropwise until slight turbidity persists. Add one drop of Ethanol to clear it. Allow to cool.

  • Warning: If you add cold water to the hot ethanol solution, you will shock the system and cause immediate oiling out or precipitation of amorphous powder (low purity).

Q3: How do I remove inorganic salts (Phosphate/NaCl) from the POCl3 reaction?

• A: These are insoluble in organic solvents.

  • Step: When you dissolve your crude organic solid in hot Ethanol or THF, the salts will remain as a fine suspension. Do not ignore this. You must perform a hot filtration (through Celite) before you attempt to crystallize. If salts remain, they act as nucleation sites for impure precipitation.

References

• Solubility Thermodynamics: Wang, S., et al. (2009). "Solubility of Chloroquine Diphosphate and 4,7-Dichloroquinoline in Water, Ethanol, Tetrahydrofuran, Acetonitrile, and Acetone from (298.2 to 333.[1][2][4]2) K." Journal of Chemical & Engineering Data, 54(8), 2367–2369.

• Isomer Purification (Hexane Method): Karki, A. A., et al. (2012). "4,7-Dichloroquinoline."[2][4][5][6][7][8][9][10][11][12][13] Acta Crystallographica Section E, 68(Pt 5), o1498.[8] (Describes the specific removal of 4,5-dichloroquinoline via hexane recrystallization).

• Industrial Synthesis & Purification: Fan, J., et al. (2014). "Industrial preparation method of 4,7-dichloroquinoline." Patent CN103626699A. (Details the ethanol/toluene purification routes).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.smolecule.com [pdf.smolecule.com]
• 4. Quinoline, 4,7-dichloro- (CAS 86-98-6) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. 4,7-Dichloroquinoline - Wikipedia [en.wikipedia.org]
• 6. CN103626699A - Industrial preparation method of 4,7-dichloroquinoline - Google Patents [patents.google.com]
• 7. 4,7-Dichloroquinoline | 86-98-6 [chemicalbook.com]
• 8. 4,7-Dichloro­quinoline - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CN109928925A - The sublimation purification method of one kind 4,7- dichloroquinoline - Google Patents [patents.google.com]
• 10. WO2010027150A2 - New preparation of hydroxychloroquine - Google Patents [patents.google.com]
• 11. CN111635358A - Preparation method of hydroxychloroquine - Google Patents [patents.google.com]
• 12. nbinno.com [nbinno.com]
• 13. scribd.com [scribd.com]

Reference Data & Comparative Studies

A Comparative Guide to the Structural Elucidation of 2,4-Dichloro-8-methoxy-3-phenylquinoline: A 1H NMR Perspective

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the precise structural characterization of novel chemical entities is not merely a procedural step but a cornerstone of successful development. Quinoline derivatives, a prominent class of heterocyclic compounds, form the backbone of numerous pharmaceuticals, and understanding their exact molecular architecture is paramount to deciphering their structure-activity relationships (SAR).[1][2] This guide, presented from the viewpoint of a Senior Application Scientist, offers an in-depth analysis of the 1H NMR spectral features of 2,4-dichloro-8-methoxy-3-phenylquinoline. We will explore the theoretical underpinnings of its 1H NMR spectrum, provide a comparative analysis with alternative analytical techniques, and furnish detailed experimental protocols to ensure data integrity and reproducibility.

The Central Role of 1H NMR in Structural Elucidation

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy stands as a primary and indispensable tool for the structural elucidation of organic molecules.[1] Its power lies in its ability to provide a detailed map of the proton environments within a molecule, revealing key information about the number of distinct protons, their electronic surroundings (chemical shift), their proximity to other protons (spin-spin coupling), and their relative abundance (integration).[1] For a molecule with the complexity of 2,4-dichloro-8-methoxy-3-phenylquinoline, ¹H NMR offers a rapid and non-destructive method to confirm its identity and purity.[2]

Decoding the 1H NMR Spectrum of 2,4-Dichloro-8-methoxy-3-phenylquinoline: A Theoretical Analysis

The structure of 2,4-dichloro-8-methoxy-3-phenylquinoline dictates a unique ¹H NMR spectrum. The protons on the quinoline and phenyl rings will exhibit characteristic chemical shifts and splitting patterns influenced by the various substituents. Protons on aromatic rings typically resonate in the downfield region of the spectrum, generally between δ 6.5 and 9.0 ppm.[1]

Substituent Effects on Proton Chemical Shifts:

• Chloro Groups (-Cl): As electron-withdrawing groups, the chloro substituents at positions 2 and 4 will deshield nearby protons, causing them to resonate at a higher chemical shift (further downfield).[3]

• Methoxy Group (-OCH₃): The methoxy group at position 8 is an electron-donating group, which will shield adjacent protons, causing them to shift to a lower chemical shift (further upfield). The three protons of the methoxy group itself will appear as a sharp singlet, typically around δ 3.9 ppm.[1]

• Phenyl Group (-C₆H₅): The phenyl group at position 3 will introduce a set of signals in the aromatic region. The electronic effects of the quinoline ring on the phenyl protons and vice-versa will lead to a complex multiplet.

Predicted ¹H NMR Signals for 2,4-Dichloro-8-methoxy-3-phenylquinoline:

Proton(s)	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration	Rationale
H-5	~7.8-8.0	d	1H	Deshielded by the quinoline ring nitrogen and influenced by the peri-methoxy group.
H-6	~7.2-7.4	t	1H	Influenced by adjacent protons H-5 and H-7.
H-7	~7.6-7.8	d	1H	Influenced by adjacent proton H-6.
Phenyl Protons	~7.3-7.6	m	5H	Complex multiplet due to coupling between the five protons on the phenyl ring.
Methoxy Protons	~3.9-4.1	s	3H	Characteristic singlet for a methoxy group.[1]

Note: These are predicted values and can be influenced by the solvent and concentration.[2][4]

Below is a diagram illustrating the logical workflow for the structural elucidation of a substituted quinoline using NMR spectroscopy.

Caption: Workflow for NMR-based structure elucidation.

A Comparative Look: 1H NMR vs. Alternative Analytical Techniques

While ¹H NMR is a powerful tool, a comprehensive structural characterization often relies on a combination of analytical techniques. Each method provides a unique piece of the structural puzzle.

Technique	Information Provided	Advantages	Limitations
¹H NMR	Proton environment, connectivity, and relative abundance.	Rapid, non-destructive, provides detailed structural information.[2]	Can have signal overlap in complex molecules.[5]
¹³C NMR	Carbon skeleton of the molecule.	Provides the number of non-equivalent carbons, complementary to ¹H NMR.[2]	Lower sensitivity than ¹H NMR, requires longer acquisition times.
2D NMR (COSY, HSQC, HMBC)	Detailed proton-proton and proton-carbon correlations.	Resolves signal overlap and provides unambiguous connectivity information.[5][6]	Requires more instrument time and expertise for interpretation.
Mass Spectrometry (MS)	Molecular weight and fragmentation patterns.	High sensitivity, provides molecular formula information.[7][8]	Does not provide detailed stereochemical or isomeric information.
X-ray Crystallography	Precise three-dimensional atomic arrangement in a single crystal.	Provides unambiguous and absolute molecular structure.[9][10]	Requires a suitable single crystal, which can be difficult to obtain.[10]

The choice of analytical technique depends on the specific information required. For initial structural confirmation and purity assessment, ¹H NMR is often sufficient. However, for novel compounds or when stereochemistry is a concern, a combination of NMR techniques, mass spectrometry, and ultimately X-ray crystallography may be necessary.

Experimental Protocol for High-Resolution 1H NMR Spectroscopy

To ensure the acquisition of high-quality, reproducible ¹H NMR data, the following protocol should be followed:

1. Sample Preparation:

• Weigh approximately 5-10 mg of the 2,4-dichloro-8-methoxy-3-phenylquinoline sample into a clean, dry vial.[3]

• Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) to the vial.[3] The choice of solvent is critical as it can influence chemical shifts.[5]

• Gently swirl or vortex the vial to ensure complete dissolution of the sample.

• Transfer the solution to a clean 5 mm NMR tube using a Pasteur pipette.

• Cap the NMR tube securely.

2. NMR Data Acquisition:

• Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

• Lock the spectrometer on the deuterium signal of the solvent.

• Shim the magnetic field to achieve a narrow and symmetrical peak shape for a reference signal (e.g., TMS or residual solvent peak).

• Set the appropriate spectral width to encompass all expected proton signals (typically 0-10 ppm for this type of compound).

• Acquire the ¹H NMR spectrum using a standard pulse sequence. The number of scans will depend on the sample concentration.

• Process the raw data by applying a Fourier transform, phase correction, and baseline correction.

• Calibrate the chemical shift scale by setting the reference peak (e.g., TMS at 0.00 ppm or residual CHCl₃ at 7.26 ppm).

• Integrate the signals to determine the relative number of protons for each resonance.

The following diagram outlines the key steps in the experimental workflow for acquiring an NMR spectrum.

Caption: Experimental workflow for NMR analysis.

Conclusion

The structural elucidation of 2,4-dichloro-8-methoxy-3-phenylquinoline is a critical step in its development as a potential pharmaceutical agent. ¹H NMR spectroscopy provides a powerful and efficient means of confirming its structure and assessing its purity. By understanding the influence of the various substituents on the proton chemical shifts and coupling constants, a detailed interpretation of the spectrum is possible. While ¹H NMR is a primary tool, a multi-technique approach, incorporating ¹³C NMR, 2D NMR, mass spectrometry, and X-ray crystallography, provides the most comprehensive and unambiguous structural characterization. The protocols and comparative data presented in this guide are intended to empower researchers to confidently and accurately determine the structure of this and other complex quinoline derivatives, thereby accelerating the drug discovery and development process.

References

• Effect of different substituents on 1H NMR of quinolones. (2014). Journal of Chemical and Pharmaceutical Research, 6(4), 933-937.
• Pathan, S. A., Khanzada, A. W. K., & Phulpoto, M. H. (2002). Solvent dependent /sup 13/C NMR chemical shifts of Quinoline and 2-methylquinoline. Nucleus (Islamabad), 39(3-4), 167-174.

• Fruk, G., et al. (2008). Substituent effects of the N,N-dimethyl-sulfamoyl group on the 1H and 13C NMR spectra of positional isomers of quinolines. Magnetic Resonance in Chemistry, 46(2), 154-160. Available from: [Link]

• TSI Journals. (2018). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. Trade Science Inc. Available from: [Link]

• Repository. (n.d.). Concentration dependent ¹H-NMR chemical shifts of quinoline derivatives. Available from: [Link]

• Ciobotaru, I. C., et al. (2020). 13 C NMR chemical shifts (δ, ppm) for quinoline derivatives (in CDCl 3 ). ResearchGate. Available from: [Link]

• Seaton, P. J., & Williamson, R. T. (2002). Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy.

• Fruk, G., et al. (2026). Substituent effects of theN,N-dimethyl- sulfamoyl group on the1H and13C NMR spectra of positional isomers of quinolines. ResearchGate. Available from: [Link]

• TSI Journals. 1H and 13C NMR Investigation of Quinoline Pharmaceutical Der | 13769. Available from: [Link]

• Canadian Science Publishing. (n.d.). PROTON RESONANCE SPECTRA OF 8-HYDROXY AND 8-METHYL QUINOLINE. Available from: [Link]

• Abraham, R. J., et al. (2002). 1H chemical shifts in NMR. Part 18. Ring currents and π-electron effects in hetero-aromatics. Journal of the Chemical Society, Perkin Transactions 2, (2), 204-209.

• The Royal Society of Chemistry. (n.d.). Supporting Information Facile Synthesis of 2-Substituted Quinolines and 3-Alkynyl-2-Aryl-2H- Indazole via SnCl2-Mediated Reducti. Available from: [Link]

• The Royal Society of Chemistry. (n.d.). Transition metal-free one-pot double C-H functionalization of quinolines by disubstituted electron-deficient acetylenes. Available from: [Link]

• Amanote Research. (n.d.). X-Ray Studies on Hydrogenated Quinoline Structure of 2-Phenyl-3-Methyl-4-Hydroxylperhydroquinoline. Available from: [Link]

• ResearchGate. (2025). (PDF) X-Ray Crystallographic Studies in A Series of Substituted (Fluorinated) 2-(2-Pyridyl)Quinolines. Available from: [Link]

• Elsevier. (n.d.). Novel quinoline derivatives: Synthesis, spectroscopic characterization, crystal structure, DFT calculations, Hirshfeld surface a. Available from: [Link]

• MDPI. (2024). Structural Elucidation of a New Puzzling Compound Emerged from Doebner Quinoline Synthesis. Available from: [Link]

• DOI. (n.d.). Synthesis, Structural Characterization, DFT Calculations, and Molecular Docking of a Novel Quinoline Derivative. Available from: [Link]

• ResearchGate. (n.d.). Table 2 . 1 H-NMR chemical shifts in ppm. Solvent CDCl 3. Available from: [Link]

• Rsc.org. (n.d.). SUPPLEMENTARY DATA. Available from: [Link]

• Wikipedia. (n.d.). X-ray crystallography. Available from: [Link]

• Der Pharma Chemica. (n.d.). Synthesis, structural elucidation and anti-microbial screening of quinoline based s-triazinyl substituted aryl amine derivatives. Available from: [Link]

• ResearchGate. (2025). Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy. Available from: [Link]

• Oxford Academic. (n.d.). Gas Chromatographic Analysis of Halogenated Quinoline Compounds. Available from: [Link]

• Organic Chemistry Data & Info. (n.d.). NMR Spectroscopy – 1H NMR Chemical Shifts. Available from: [Link]

• Physical Chemistry Chemical Physics (RSC Publishing). (n.d.). Structural analysis of C8H6˙+ fragment ion from quinoline using ion-mobility spectrometry/mass spectrometry. Available from: [Link]

• Chemistry LibreTexts. (2023). Organic Compounds Containing Halogen Atoms. Available from: [Link]

• Compound Interest. (2015). A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES. Available from: [Link]

• NIH. (n.d.). X-Ray Crystallography of Chemical Compounds. Available from: [Link]

• MDPI. (n.d.). 2-(4-Chlorophenyl)-4-(3,4-dimethoxy-phenyl)-6-methoxy-3-methylquinoline. Available from: [Link]

• Creative Biostructure. (n.d.). Understanding 2D NMR Spectra: How to Read and Interpret Them. Available from: [Link]

• ResearchGate. (2025). Mass spectrometry of halogen-containing organic compounds. Available from: [Link]

• Oregon State University. (n.d.). 1H NMR Chemical Shift. Available from: [Link]

• UVic. (2017). Appendix VI: DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra. Explanation of DEPT spectra. Available from: [Link]

• Migration Letters. (n.d.). Overview Of X-Ray Crystallography In Drug Discovery And Development: A Review. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. repository.uncw.edu [repository.uncw.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Substituent effects of the N,N-dimethyl- sulfamoyl group on the 1H and 13C NMR spectra of positional isomers of quinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 10. X-Ray Crystallography of Chemical Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Definitive Guide to Mass Spectrometry Fragmentation of Dichloro-Methoxy-Quinolines

Executive Summary

Dichloro-methoxy-quinolines represent a critical scaffold in medicinal chemistry, particularly in the development of antimalarial (e.g., chloroquine analogs) and antibacterial agents. Their structural validation is often complicated by the presence of multiple halogen atoms and isomeric diversity.

This guide provides a technical comparison of the mass spectrometric (MS) behavior of dichloro-methoxy-quinolines against monochloro- and non-halogenated analogs. Unlike standard spectral libraries that offer static matches, this document focuses on the dynamic fragmentation mechanisms —the "why" behind the peaks—empowering researchers to structurally validate novel derivatives with high confidence.

Part 1: Mechanistic Insight & Isotope Forensics

The Chlorine Fingerprint (Isotope Fidelity)

The most immediate diagnostic feature of dichloro-methoxy-quinolines is the isotopic envelope. Unlike methoxy-quinolines (which show a dominant M+ peak), the presence of two chlorine atoms creates a distinct triplet pattern due to the natural abundance of

(75.8%) and (24.2%).

• Dichloro- (

  ): Exhibits a characteristic 9:6:1 intensity ratio for ions at , , and .

• Monochloro- (

  ): Exhibits a 3:1 ratio ( and ).

• Differentiation: This pattern is the primary "gatekeeper" validation step. If the M+4 peak is absent or falls below ~10% relative abundance, the core dichloro-scaffold is likely compromised.

Fragmentation Pathways: The "Zipper" Effect

The fragmentation of this scaffold is governed by the competition between the methoxy group (

) and the chloro substituents .

• Primary Cleavage (Radical Loss):

  • -Cleavage (Methoxy driven): The radical cation typically initiates loss of a methyl radical ( , 15 Da) to form a stable quinolone-like cation. This is often the base peak in Electron Impact (EI) spectra.

  • C-Cl Cleavage: Direct loss of a chlorine radical (

    , 35 Da) is less favorable energetically than methyl loss but becomes prominent if the methoxy group is absent or sterically hindered.

• Secondary Elimination (Neutral Loss):

  • Carbon Monoxide Ejection: Following methyl loss, the resulting ion often expels carbon monoxide (

    , 28 Da), resulting in a ring contraction (typically to an indole-like species).

  • HCN Elimination: A signature of the quinoline nitrogen, observing a loss of 27 Da (

    ) confirms the integrity of the pyridine ring system.

Part 2: Comparative Analysis (Product vs. Alternatives)

This section compares the Dichloro-Methoxy-Quinoline (DCMQ) scaffold against its primary structural alternatives.

Table 1: Diagnostic Ion Performance Matrix

Feature	Dichloro-Methoxy-Quinoline (DCMQ)	Monochloro-Methoxy-Quinoline	Methoxy-Quinoline (Non-halogenated)
Molecular Ion ( )	High Stability . Distinct 9:6:1 triplet (M, M+2, M+4).	High Stability . Doublet 3:1 (M, M+2).	Moderate Stability . Single dominant peak.
Base Peak (EI)	Often or .	Almost exclusively .	or .
Isomer Specificity	High . Position of Cl affects intensity (Steric hindrance).	Moderate .	Low . Hard to distinguish isomers without NMR.
Low Mass Fragments	Characteristic polychlorinated benzene fragments ( 145/147).	Monochloro benzene fragments ( 111/113).	Hydrocarbon fragments ( 77).

Comparative Insight

• Vs. Monochloro Analogs: The DCMQ scaffold provides a more robust confirmation of synthesis success due to the M+4 peak. However, it suffers from lower absolute sensitivity in ESI+ mode due to the electron-withdrawing nature of two chlorines reducing proton affinity at the ring nitrogen.

• Vs. Isomeric Alternatives: In 2,4-dichloro isomers, the chlorine at the 2-position is more labile than at the 4-position due to the activation by the ring nitrogen. This results in a higher ratio of

  to compared to 5,8-dichloro isomers.

Part 3: Experimental Protocol (Self-Validating)

Objective: To obtain reproducible fragmentation spectra for structural confirmation.

Sample Preparation[2][3]

• Solvent: Methanol (LC-MS grade). Avoid chlorinated solvents (e.g., dichloromethane) to prevent background interference in the halogen region.

• Concentration:

  (10 ppm). High concentrations can lead to dimer formation ( ), complicating the isotope pattern analysis.

Instrument Parameters (Q-TOF / Triple Quad)

• Ionization: Electrospray Ionization (ESI) – Positive Mode.[1][2][3][4]

• Capillary Voltage:

  .

• Cone Voltage:

  (Crucial: Set high enough to decluster, but low enough to preserve the M+4 isotope peak).

• Collision Energy (CID): Stepped energy ramp (

  ) to capture both the labile methyl loss and the robust ring cleavages.

Validation Criteria (The "Trust" Check)

• Isotope Match: The experimental isotope pattern must match the theoretical 9:6:1 distribution within

  relative error.

• Mass Accuracy:

  for the molecular ion.

• Fragment Logic: The spectrum must contain the

  (loss of methyl) and (loss of methyl + CO) series. Absence indicates a potential misidentification (e.g., ethyl ether analog).

Part 4: Visualization of Fragmentation Logic

The following diagram illustrates the stepwise degradation of a representative 4,7-dichloro-8-methoxyquinoline .

Figure 1: Proposed ESI-MS/MS fragmentation pathway for a dichloro-methoxy-quinoline derivative. The primary pathway (Green) involves methyl radical loss followed by decarbonylation.

Part 5: References

• Clugston, D. M., & MacLean, D. B. (1966). Mass Spectra of Oxygenated Quinolines. Canadian Journal of Chemistry.[5] Retrieved from [Link]

  • Foundational text on the fragmentation of methoxy-quinolines, establishing the methyl-loss mechanism.

• Desai, N. C., et al. (2012). Synthesis and characterization of some new quinoline based derivatives.[6] Bioorganic & Medicinal Chemistry Letters. Retrieved from [Link]

  • Provides experimental MS data for chlorinated quinoline derivatives in a drug discovery context.

• Holčapek, M., et al. (2010). Mass spectrometry in the structural analysis of organic compounds. Mass Spectrometry Reviews. Retrieved from [Link]

  • Authoritative review on general fragmentation rules, including the "ortho effect" and halogen patterns.

• NIST Mass Spectrometry Data Center. Quinoline, 2,4-dichloro-. NIST Chemistry WebBook. Retrieved from [Link]

  • Source for standard EI-MS spectra of polychlorinated quinolines for comparative benchmarking.

Sources

• 1. scispace.com [scispace.com]
• 2. Investigation of fragmentation behaviours of isoquinoline alkaloids by mass spectrometry combined with computational chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Time-of-flight accurate mass spectrometry identification of quinoline alkaloids in honey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. Synthesis and characterization of some new quinoline based derivatives endowed with broad spectrum antimicrobial potency - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparing biological activity of 2,4-dichloro vs 2,4-diamino quinolines

The following guide provides an in-depth technical comparison of 2,4-dichloroquinoline (2,4-DCQ) and 2,4-diaminoquinoline (2,4-DAQ) scaffolds. It is structured for researchers in medicinal chemistry and pharmacology, focusing on the transition from synthetic intermediate to bioactive pharmacophore.

From Electrophilic Scaffold to Bioactive Pharmacophore

Executive Summary

In drug discovery, the relationship between 2,4-dichloroquinoline (2,4-DCQ) and 2,4-diaminoquinoline (2,4-DAQ) is defined by their roles as precursor and product , respectively.

• 2,4-Dichloroquinoline acts as a versatile, electrophilic "lynchpin" scaffold. It is biologically limited by its high lipophilicity and lack of hydrogen-bonding capability, often rendering it non-specific or cytotoxic via membrane disruption.

• 2,4-Diaminoquinoline is the functionalized pharmacophore.[1] Through "scaffold morphing" (often from quinazoline templates), it acquires potent activity against specific targets such as Mycobacterium tuberculosis ATP synthase , Tyrosine Kinases , and Alpha-1 Adrenoceptors by leveraging critical hydrogen-bond donor/acceptor motifs lacking in the dichloro precursor.

This guide details the chemical divergence, biological performance, and experimental protocols required to utilize these scaffolds effectively.[2]

Chemical & Structural Basis[1][3][4][5][6]

The fundamental difference in biological activity stems from the electronic environment at positions C2 and C4.

Feature	2,4-Dichloroquinoline (2,4-DCQ)	2,4-Diaminoquinoline (2,4-DAQ)
Electronic Nature	Electrophilic : C2 and C4 are electron-deficient, susceptible to nucleophilic attack.	Nucleophilic / H-Bonding : Amino groups act as H-bond donors/acceptors.
Reactivity Profile	High : C4-Cl is kinetically more reactive (SNAr) than C2-Cl.	Stable : Forms stable interactions with protein residues (Asp, Glu, backbone carbonyls).
Lipophilicity (LogP)	High : Promotes passive membrane permeability but low solubility.	Tunable : Amino side chains allow modulation of LogP and pKa for lysosomal trapping.
Primary Utility	Synthetic Intermediate (Scaffold).[1][3]	Lead Compound / Drug Candidate.[4][5][6]

Mechanism of Action Visualization

The following diagram illustrates the transition from the electrophilic precursor to the binding-competent drug.

Figure 1: The transformation from 2,4-DCQ to 2,4-DAQ shifts the molecule from a reactive intermediate to a target-specific binder capable of hydrogen bonding.

Biological Performance Comparison

A. Antimicrobial Activity (Tuberculosis)

Recent studies highlight 2,4-DAQs as potent inhibitors of Mycobacterium tuberculosis (Mtb) ATP synthase, a validated target for multidrug-resistant TB.

• 2,4-DCQ: Shows weak, non-specific growth inhibition, primarily due to general membrane disruption rather than specific enzyme inhibition.

• 2,4-DAQ: Exhibits sub-micromolar potency. The amino group at C2 is critical; replacing it with an ether linkage abolishes activity, confirming the necessity of the nitrogen interaction.

Data Summary: M. tuberculosis H37Rv Strain

Compound Class	Modification	MIC (µM)	Mechanism
2,4-Dichloro	Unsubstituted	> 50	Non-specific toxicity
2,4-Diamino	2-(2-chlorophenyl)ethanamine	< 1.0	ATP Synthase Inhibition

| 2,4-Diamino | C2-Ether linkage (O-analog) | > 25 | Inactive (Loss of H-bond) |

B. Anticancer Activity (Cytotoxicity)

2,4-DAQs function as DNA intercalators and kinase inhibitors. The "bis-amino" structure allows the molecule to span the minor groove of DNA or occupy the ATP-binding pocket of kinases.

• Key Finding: 2,4-bis(substituted-aminomethyl)phenyl quinolines demonstrate IC50 values in the nanomolar range against HeLa and MCF-7 cell lines.[7]

• Comparison: The dichloro precursor (2,4-DCQ) is often used as a control in these assays and typically shows IC50 values >50 µM, proving that the biological activity is driven by the amino-side chains.

C. Neuropharmacology (Adrenoceptors)

2,4-Diaminoquinolines were developed as bioisosteres of quinazolines (e.g., Prazosin) to improve selectivity for

-adrenoceptors.

• Performance: 2,4-DAQ derivatives retain high affinity for

  -receptors, whereas the removal of the N-3 nitrogen (converting quinazoline to quinoline) slightly reduces potency but improves metabolic stability. 2,4-DCQ lacks the amine donors required for the aspartate anchor in the receptor pocket.

Experimental Protocols

Protocol A: Regioselective Synthesis of 2,4-Diaminoquinoline

Rationale: The C4-chlorine is significantly more reactive toward nucleophilic aromatic substitution (SNAr) than the C2-chlorine due to the stabilization of the Meisenheimer complex by the quinoline nitrogen. This allows for the sequential introduction of two different amine groups.

Step 1: Synthesis of 4-Amino-2-chloroquinoline (C4 Substitution)

• Reagents: Dissolve 2,4-dichloroquinoline (1.0 eq) in anhydrous THF or Isopropanol.

• Addition: Add Amine A (1.05 eq) and Triethylamine (1.5 eq).

• Condition: Stir at Room Temperature for 4–6 hours. (Note: C4 reacts under mild conditions).

• Validation: Monitor by TLC (Hexane:EtOAc). The C4-substituted product is the major isomer.

• Workup: Evaporate solvent, wash with water, recrystallize from ethanol.

Step 2: Synthesis of 2,4-Diaminoquinoline (C2 Substitution)

• Reagents: Dissolve the intermediate (4-amino-2-chloroquinoline) in n-Butanol or Toluene.

• Addition: Add Amine B (2.0 eq) and a base (e.g.,

  or DIPEA).

• Condition: Reflux (110–120°C) for 12–24 hours. Alternatively, use Palladium Catalysis (Buchwald-Hartwig:

  , Xantphos, ) if the amine is unreactive.

• Purification: Column chromatography is usually required to remove traces of bis-substituted byproducts.

Protocol B: M. tuberculosis ATP Synthase Assay (Inverted Membrane Vesicles)

Rationale: To verify that the 2,4-DAQ acts on the target enzyme rather than general membrane lysis.

• Preparation: Isolate inverted membrane vesicles (IMVs) from M. smegmatis or M. tuberculosis.

• Reaction Mix: 50 mM MOPS (pH 7.5), 10 mM

  , ADP (0.2 mM), Pi (5 mM).

• Initiation: Add NADH (1 mM) to initiate electron transport-driven ATP synthesis.

• Measurement: Quantify ATP production using a Luciferin-Luciferase bioluminescence kit.

• Control: Use Bedaquiline as a positive control (known ATP synthase inhibitor).

• Endpoint: Calculate % Inhibition relative to DMSO control.

Synthesis Workflow Diagram

This diagram visualizes the critical regioselectivity that allows the transformation of the dichloro scaffold into the asymmetric diamino drug.

Figure 2: Step-wise synthetic pathway exploiting the differential reactivity of C2 and C4 chlorines.

References

• Structure-Activity Relationship of Quinoline Derivatives. Journal of Medicinal Chemistry. Detailed analysis of C2 vs C4 substitution effects on biological potency.

• Synthesis and evaluation of the 2,4-diaminoquinazoline and quinoline series as anti-tubercular agents. Bioorganic & Medicinal Chemistry. Identifies 2,4-diaminoquinolines as ATP synthase inhibitors.[8]

• Direct One-Pot Synthesis of Primary 4-Amino-2,3-diaryl-quinolines. National Institutes of Health (NIH). Discusses synthetic methodologies for amino-substituted quinolines.

• New 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinoline Derivatives. MDPI. Evaluation of antiproliferative activities of bis-amino quinolines.

• Molecular Recognition and Drug Design. SciSpace. Comparison of quinazoline vs. quinoline binding affinity for adrenoceptors.

Sources

• 1. Quinoline-2,4-diamine|High-Qurity Research Chemical [benchchem.com]
• 2. eurekaselect.com [eurekaselect.com]
• 3. Synthesis and Evaluation of the Antibacterial and Antioxidant Activities of Some Novel Chloroquinoline Analogs - ProQuest [proquest.com]
• 4. biointerfaceresearch.com [biointerfaceresearch.com]
• 5. researchgate.net [researchgate.net]
• 6. A Review of Modifications of Quinoline Antimalarials: Mefloquine and (hydroxy)Chloroquine | MDPI [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. pubs.rsc.org [pubs.rsc.org]

The Twisted Pharmacophore: A Comparative Guide to 3-Phenylquinoline Crystallography

Topic: X-ray Crystallography Data for 3-Phenylquinoline Derivatives Content Type: Publish Comparison Guide

Executive Summary: The Structural Divergence

For researchers in medicinal chemistry, the quinoline scaffold is a familiar friend. However, the 3-phenylquinoline subclass presents a unique structural challenge and opportunity compared to its 2-phenyl and 4-phenyl isomers. While 2-phenylquinoline derivatives often adopt a planar conformation maximizing

-conjugation, 3-phenylquinoline derivatives are inherently non-planar .

This guide objectively compares the crystallographic performance of 3-phenylquinoline derivatives against their isomers and computational predictions. We analyze the critical "twist angle" that defines their solubility and binding affinity, supported by experimental X-ray diffraction data.

Structural Comparison: 3-Phenyl vs. Alternatives

The defining feature of 3-phenylquinoline derivatives is the torsion angle between the phenyl ring and the quinoline bicyclic system. This lack of planarity is not a defect but a feature that governs their interaction with biological targets (e.g., DNA minor groove binding vs. intercalation).

Table 1: Crystallographic Parameters Comparison

Feature	3-Phenylquinoline Derivatives	2-Phenylquinoline Derivatives	4-Phenylquinoline Derivatives
Torsion Angle ( )	20° – 40° (Twisted)	0° – 15° (Planar)*	60° – 90° (Orthogonal)
Dominant Packing	Offset stacking (Slipped)	Face-to-Face stacking	Edge-to-Face (T-shaped)
Solubility (LogP)	Moderate (Disrupted packing)	Low (Tight planar packing)	High (Loose packing)
Space Group	Often P2 /c or P-1	Often P2 /c	P2 2 2 (Chiral packing common)
Key Interaction	C-H...N / C-H...O (Weak H-bonds)	Strong -overlap	Steric repulsion dominates

*Note: 2-Phenylquinoline becomes twisted if sterically hindered (e.g., by a 3-methyl group), but is planar in unhindered forms due to conjugation.

The "Twist" Mechanism (Causality)

The non-planarity in 3-phenylquinoline arises from steric repulsion between the ortho-hydrogens of the phenyl ring and the H2/H4 protons of the quinoline ring. Unlike the 2-position, where the nitrogen lone pair relieves some steric strain, the 3-position is flanked by carbon atoms, forcing the phenyl ring to rotate out of plane to minimize energy.

Expert Insight: When docking 3-phenylquinoline derivatives into protein pockets (e.g., EGFR or PI3K), do not force planarity. X-ray data confirms a persistent 20-40° twist, which creates a "propeller" shape that fits better into hydrophobic pockets than flat intercalators.

Experimental Data Analysis

Case Study: 3-Phenylisoquinolin-1(2H)-one

While pure 3-phenylquinoline is the parent, its oxidized derivatives (quinolones/isoquinolones) provide the clearest X-ray data relevant to drug development.

• Compound: 3-Phenylisoquinolin-1(2H)-one

• Crystal System: Triclinic[1][2][3][4]

• Space Group:

• Unit Cell Dimensions:

  • [1]
  • [1]

• Key Metric: The phenyl ring is twisted by 39.44(4)° relative to the isoquinoline plane.[1] This confirms that even with a carbonyl group capable of conjugation, the steric bulk forces a twist.

Intermolecular Interactions (Hirshfeld Surface Analysis)

X-ray data reveals that 3-phenylquinoline lattices are stabilized by a hierarchy of forces, distinct from the pure

-stacking of planar aromatics:

• H...H Contacts (70%): Dominant due to the twisted "propeller" shape preventing close face-to-face stacking.

• C-H...

  Interactions: The edge of the twisted phenyl ring often points into the face of an adjacent quinoline ring.
• Slippage: Stacking distances are typically 3.5 – 3.8 Å , larger than the 3.3 Å seen in graphite, indicating weaker stacking interactions.

Experimental Protocols

Protocol A: Vapor Diffusion Crystallization (Recommended)

3-Phenylquinolines are hydrophobic ("greasy"). Traditional solvent evaporation often yields amorphous powder. Vapor diffusion is the self-validating method of choice because it controls supersaturation slowly.

Reagents:

• Solvent (Inner Vial): Dichloromethane (DCM) or Tetrahydrofuran (THF).

• Anti-solvent (Outer Vial): n-Hexane or Pentane.

Step-by-Step Workflow:

• Dissolution: Dissolve 10 mg of the 3-phenylquinoline derivative in 0.5 mL of DCM in a small (2 mL) glass vial. Ensure the solution is clear; filter through a 0.45

  m PTFE filter if necessary.

• Setup: Place the small open vial inside a larger (20 mL) scintillation vial.

• Anti-solvent Addition: Carefully add 5 mL of n-Hexane to the outer vial. Crucial: Do not let the hexane spill into the inner vial.

• Sealing: Cap the outer vial tightly. Parafilm the cap to prevent rapid solvent loss.

• Equilibration: Store at 4°C (fridge) or room temperature in a vibration-free zone.

  • Mechanism: Hexane vapor slowly diffuses into the DCM, lowering the solubility of the quinoline derivative gradually.

• Harvest: Crystals typically appear within 3–7 days as prisms or blocks suitable for XRD.

Protocol B: Structure Refinement (Validation)

When solving the structure, pay attention to the disorder in the phenyl ring. The twist allows for librational freedom.

• Check: If the thermal ellipsoids of the phenyl ring are elongated, model the ring as two positions with partial occupancy (e.g., 60:40) rather than forcing high thermal parameters.

Visualization: Structural Validation Workflow

The following diagram outlines the logical flow from synthesis to validated crystal structure, highlighting the decision nodes for 3-phenylquinoline derivatives.

Caption: Workflow for crystallizing and validating 3-phenylquinoline structures, emphasizing the critical "Twist Check" step.

References

• Cho, W. J., et al. (2009). "3-Phenylisoquinolin-1(2H)-one." Acta Crystallographica Section E, 65(2), o261. Link

• Lgaz, H., et al. (2024). "Crystal structure and Hirshfeld surface analysis of 3-phenyl-1-{3-[(3-phenylquinoxalin-2-yl)oxy]propyl}-1,2-dihydroquinoxalin-2-one." IUCrData, 9, x240187. Link

• Ahmet, M. T., et al. (1995). "2,4-Diphenylquinoline and its Sterically Hindered Derivative 3-Methyl-2,4-diphenylquinoline." Acta Crystallographica Section C, 51, 2105-2108. Link

• Chkirate, K., et al. (2021). "Crystal structure, Hirshfeld surface analysis and density functional theory study of 1-nonyl-3-phenylquinoxalin-2-one." Acta Crystallographica Section E, 77(10), 995–999. Link

• Desiraju, G. R. (1995). "Supramolecular Synthons in Crystal Engineering—A New Organic Synthesis." Angewandte Chemie International Edition, 34(21), 2311-2327. Link

Sources

• 1. 3-Phenyl­isoquinolin-1(2H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 4. Crystal structure and Hirshfeld surface analysis of 3-phenyl-1-{3-[(3-phenyl­quinoxalin-2-yl)­oxy]prop­yl}-1,2-di­hydro­quinoxalin-2-one - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validating the Purity of Quinoline Intermediates: TLC vs. GC-MS

By: A Senior Application Scientist

Introduction: The Critical Role of Purity in Pharmaceutical Synthesis

In the intricate pathway of drug development, the quality of active pharmaceutical ingredients (APIs) is paramount. This quality is fundamentally determined by the purity of the chemical intermediates from which they are synthesized. Quinoline and its derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals, including antimalarial, antibacterial, and anticancer agents.[1][2] Ensuring the purity of quinoline intermediates is not merely a matter of process optimization; it is a critical step in guaranteeing the safety, efficacy, and batch-to-batch consistency of the final drug product.

This guide provides a comprehensive comparison of two widely employed analytical techniques for purity validation of quinoline intermediates: Thin-Layer Chromatography (TLC) and Gas Chromatography-Mass Spectrometry (GC-MS). As a Senior Application Scientist, my objective is to move beyond a simple recitation of protocols and delve into the causality behind experimental choices, offering field-proven insights to researchers, scientists, and drug development professionals. We will explore the strengths and limitations of each technique through a practical case study, supported by experimental data and protocols, to empower you in making informed decisions for your analytical workflows.

The Analytical Imperative: Why Choose Between TLC and GC-MS?

The choice between TLC and GC-MS is not always a matter of one being definitively "better" than the other; rather, it is about selecting the most appropriate tool for the specific analytical challenge at hand.[3] This decision is often guided by factors such as the stage of research or development, the required level of sensitivity and specificity, sample throughput, and cost considerations.

• Thin-Layer Chromatography (TLC) is a planar chromatographic technique that is rapid, cost-effective, and highly versatile, making it an indispensable tool for in-process monitoring of chemical reactions.[4] It provides a quick visual assessment of the presence of starting materials, intermediates, and byproducts.

• Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful hyphenated technique that combines the superior separation capabilities of gas chromatography with the definitive identification power of mass spectrometry.[5] It is the gold standard for the identification and quantification of volatile and semi-volatile impurities, even at trace levels.

This guide will dissect the nuances of each technique in the context of quinoline intermediate purity assessment, providing a framework for their judicious application.

Case Study: Purity Assessment of a Synthesized 6-Methoxyquinoline Batch

To illustrate the comparative performance of TLC and GC-MS, we will consider a hypothetical case study involving the purity validation of a synthesized batch of 6-methoxyquinoline, a common intermediate in pharmaceutical manufacturing. The synthesis was carried out via a Skraup reaction, which is known to produce various byproducts, including unreacted starting materials and polymeric tars.[6][7]

Part 1: Rapid In-Process Monitoring and Preliminary Purity Check with TLC

Expertise & Experience: In a drug development setting, speed and efficiency are critical during process optimization. TLC is the ideal choice for quickly monitoring the progress of the Skraup synthesis. By spotting the reaction mixture alongside the starting materials on a TLC plate, a chemist can visually track the consumption of reactants and the formation of the product in near real-time.[4]

Experimental Protocol: TLC Analysis of 6-Methoxyquinoline

• Plate Preparation: On a silica gel 60 F254 TLC plate, gently draw a baseline with a pencil approximately 1 cm from the bottom.

• Sample Preparation:

  • Standard (Std): Dissolve a small amount of a 6-methoxyquinoline reference standard in ethyl acetate.

  • Starting Material (SM): Dissolve a small amount of the starting material (e.g., p-anisidine) in ethyl acetate.

  • Reaction Mixture (RM): Dilute a small aliquot of the crude reaction mixture in ethyl acetate.

• Spotting: Using a capillary tube, apply small, distinct spots of the Std, SM, and RM on the baseline.

• Development: Place the TLC plate in a developing chamber saturated with a mobile phase of 7:3 Hexane:Ethyl Acetate. Allow the solvent front to ascend to about 1 cm from the top of the plate.

• Visualization: Remove the plate, mark the solvent front, and allow it to dry. Visualize the spots under UV light at 254 nm.

Data Presentation: Interpreting the TLC Plate

The results of the TLC analysis are visualized below:

Lane	Description	Observed Spots (Rf value)	Interpretation
SM	Starting Material	One major spot at Rf = 0.30	The starting material is more polar than the product.
RM	Reaction Mixture	A major spot at Rf = 0.55, a faint spot at Rf = 0.30, and a streak at the baseline	The reaction has proceeded well, with the major component being the desired product. Some starting material remains, and non-volatile, polar impurities (tars) are present at the baseline.
Std	Standard	One major spot at Rf = 0.55	The major product in the reaction mixture corresponds to the 6-methoxyquinoline standard.

Trustworthiness: The co-spotting of the reaction mixture with the starting material and the use of a reference standard provide a self-validating system for the preliminary identification of the product and the detection of residual starting material.

Part 2: Definitive Identification and Quantification of Impurities with GC-MS

Expertise & Experience: While TLC is excellent for rapid, qualitative assessments, it falls short in providing definitive structural information about unknown impurities and lacks the sensitivity and precision for accurate quantification required for regulatory submissions. GC-MS is the appropriate technique for this purpose. For many quinoline intermediates, their volatility and thermal stability make them amenable to direct GC-MS analysis without the need for derivatization.[8]

Experimental Protocol: GC-MS Analysis of 6-Methoxyquinoline

• Sample Preparation: Accurately weigh approximately 10 mg of the crude 6-methoxyquinoline sample and dissolve it in 10 mL of dichloromethane to create a 1 mg/mL solution.

• GC-MS System:

  • GC: Agilent 7890B GC System

  • MS: Agilent 5977A MSD

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm)

• GC Conditions:

  • Inlet Temperature: 250°C

  • Injection Volume: 1 µL (splitless)

  • Oven Program: Start at 100°C, hold for 2 min, ramp to 250°C at 15°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Conditions:

  • Ion Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: 40-400 m/z

Data Presentation: Analyzing the GC-MS Results

The GC-MS analysis provides a wealth of information, as summarized in the chromatogram and mass spectra below.

Total Ion Chromatogram (TIC)

The TIC shows a major peak corresponding to 6-methoxyquinoline and a minor peak indicating the presence of an impurity.

(A representative TIC image would be displayed here, showing a large peak at a specific retention time and a smaller peak at a different retention time.)

Mass Spectra

• Peak 1 (Retention Time = 8.5 min): The mass spectrum of the major peak shows a molecular ion (M+) at m/z 159, consistent with the molecular weight of 6-methoxyquinoline. The fragmentation pattern is characteristic of a quinoline ring structure.

• Peak 2 (Retention Time = 7.2 min): The mass spectrum of the minor peak shows a molecular ion (M+) at m/z 123, corresponding to the starting material, p-anisidine.

Quantitative Analysis

By integrating the peak areas in the TIC, the purity of the 6-methoxyquinoline can be calculated. In this case, the analysis reveals a purity of 98.5%, with 1.2% residual p-anisidine and 0.3% other minor impurities.

Trustworthiness: The combination of retention time matching with a reference standard and the unique fragmentation pattern provided by the mass spectrum offers a highly reliable and definitive identification of the main component and its impurities.

Comparative Performance: A Head-to-Head Analysis

Parameter	Thin-Layer Chromatography (TLC)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation based on differential partitioning of components between a stationary phase and a liquid mobile phase.	Separation based on volatility and interaction with a stationary phase, followed by mass-based detection and identification.
Specificity	Moderate. Relies on Rf value comparison with standards. Co-eluting spots can lead to misinterpretation.[6]	Very High. Provides definitive identification through a combination of retention time and mass spectral data.[5]
Sensitivity (LOD/LOQ)	Lower. Typically in the microgram (µg) range. HPTLC with densitometry can improve sensitivity.[9]	Higher. Typically in the nanogram (ng) to picogram (pg) range, allowing for the detection of trace impurities.[10]
Quantitative Capability	Semi-quantitative by visual spot size comparison. Quantitative with HPTLC and a densitometer, but with lower precision than GC-MS.[11][12]	Highly quantitative with excellent linearity, accuracy, and precision over a wide dynamic range.[8]
Speed	Very fast. A single analysis can be completed in 15-30 minutes.	Slower. A single analysis typically takes 30-60 minutes, including column conditioning and data analysis.
Cost	Low. Requires minimal equipment and inexpensive consumables.	High. Requires a significant initial investment in instrumentation and higher operational costs.
Application	Ideal for rapid, in-process reaction monitoring, preliminary purity checks, and solvent system optimization for column chromatography.[4]	The gold standard for final purity assessment, impurity profiling, structural elucidation of unknown impurities, and generating data for regulatory submissions.[5][13]

Authoritative Grounding & Comprehensive References: The validation of analytical methods is a cornerstone of Good Manufacturing Practice (GMP) in the pharmaceutical industry. Regulatory bodies like the International Council for Harmonisation (ICH) have established guidelines for the control of impurities in new drug substances (ICH Q3A) and drug products (ICH Q3B).[8] Both TLC and GC-MS, when properly validated, can be used to meet these regulatory expectations. The United States Pharmacopeia (USP) provides general chapters on Chromatography (<621>) and Thin-Layer Chromatography (<201>) that outline the standards for these techniques.[14]

Visualization of Workflows

Conclusion: A Synergistic Approach to Purity Validation

This guide has demonstrated that TLC and GC-MS are not mutually exclusive but rather complementary techniques in the rigorous process of validating the purity of quinoline intermediates.

• TLC serves as a rapid, indispensable tool for the synthetic chemist at the bench, providing immediate feedback during reaction monitoring and purification. Its low cost and high throughput make it ideal for process development and optimization.

• GC-MS offers unparalleled specificity and sensitivity, making it the definitive method for final purity assessment and impurity identification. The detailed, quantifiable data generated by GC-MS is essential for quality control and for building a robust data package for regulatory submissions.

References

• BenchChem. (2025). Technical Support Center: Monitoring Quinoline Synthesis with Thin-Layer Chromatography (TLC).
• ResearchGate. (n.d.). TLC and HPTLC assay of quinoline-quinuclidine alkaloids in Cinchonae cortex and pharmaceutical preparations.
• USPBPEP. (n.d.). usp31nf26s1_c201, General Chapters: <201> THIN-LAYER CHROMATOGRAPHIC IDENTIFICATION TEST.

• Jadoun, S., & Gupta, A. (2024, May 22). Validated HPTLC method development, comparative evaluation and stability study for berberine in herbal preparations. GSC Biological and Pharmaceutical Sciences, 27(2), 241–251. [Link]

• U.S. Pharmacopeia. (n.d.). General Chapters: <621> CHROMATOGRAPHY - THIN-LAYER CHROMATOGRAPHY.
• Benchchem. (n.d.). Identification of common byproducts in quinoline synthesis.
• Benchchem. (n.d.). Navigating the Skraup Quinoline Synthesis: A Technical Support Guide.
• Benchchem. (2025, November 28). Pharmaceutical Intermediate Quality Standards Guide.
• U.S. Pharmacopeia. (2022, December 1). <621> Chromatography.
• Global Compliance Seminar. (2025, June 25). Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide.
• Nelson Labs. (2025, December 8). Bridging Analytical Gaps: Identification of GC/MS Impurities from External Labs.
• Sharma, R., & Kumar, V. (2016). Synthesis and characterisation of substituted quinoline by Vilsmeier-Haack reagent. International Journal of Chemical Studies, 4(4), 125-129.

• Amusant, N., et al. (2022). Total Ion Chromatogram and Total Ion Mass Spectrum as Alternative Tools for Detection and Discrimination (A Review). Molecules, 27(22), 7796. [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of Quinoline and Dihydroquinoline Embelin Derivatives as Cardioprotective Agents. Retrieved from [Link]

• ResearchGate. (n.d.). Limit of Detection (LOD)/Limit of Quantitation (LOQ): comparison of the empirical and the statistical methods exemplified with GC-MS assays of abused drugs. Retrieved from [Link]

• Shimadzu. (n.d.). GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals.

• SciELO. (n.d.). Quinolines by Three-Component Reaction: Synthesis and Photophysical Studies. Retrieved from [Link]

• ResearchGate. (2015, December 3). Time-of-flight accurate mass spectrometry identification of quinoline alkaloids in honey. Retrieved from [Link]

• MDPI. (2022, May 12). Influence of Chromatographic Conditions on LOD and LOQ of Fluoxetine and Sertraline Analyzed by TLC-Densitometric Method. Retrieved from [Link]

• Pharmaceutical Sciences. (2024, May 5). Comparison of Different Approaches for Calculating LOD and LOQ in an HPLC-Based Analysis Method. Retrieved from [Link]

• Research Journal of Pharmacy and Technology. (n.d.). HPTLC Fingerprinting Profile and GC-MS Analysis of Aqueous extract of Alstonia scholaris Linn. Bark. Retrieved from [Link]

• Discovery Phytomedicine. (2021, March 8). Detection of Secondary Metabolites Using HPTLC and GC-MS Analysis and Assessment of Pharmacological Activities of Phoenix loureiroi Kunth (Arecaceae) Ethanolic Leaves Extract in the Management of Pyrexia, Pain and Inflammation. Retrieved from [Link]

• MDPI. (2020, December 8). GC/MS and HPTLC-based Methods of Comparison among Standard and Different Commercial Samples of Ferula gummosa Boiss. Retrieved from [Link]

• IOSR Journal. (n.d.). HPTLC AND GC-MS Analysis of Methanolic Extracts of Samanea Saman (Albizia Saman) (Jacquin) F. Mueller. Retrieved from [Link]

• Reddit. (2024, September 12). LOD/LOQ Question. Retrieved from [Link]

• Medistri SA. (2024, August 12). GC/MS Identification of Impurities. Retrieved from [Link]

Sources

• 1. Synthesis of Quinoline and Dihydroquinoline Embelin Derivatives as Cardioprotective Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. jfda-online.com [jfda-online.com]
• 6. Method Validation in High-Performance Thin Layer Chromatography (HPTLC) Methods for Food and Supplements - Eurofins USA [eurofinsus.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. reddit.com [reddit.com]
• 10. researchgate.net [researchgate.net]
• 11. gsconlinepress.com [gsconlinepress.com]
• 12. GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 13. HPTLC method for the estimation of alkaloids of Cinchona officinalis stem bark and its marketed formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures: 2,4-Dichloro-8-methoxy-3-phenylquinoline

[1][2]

Strategic Overview & Chemical Profile

Subject: 2,4-Dichloro-8-methoxy-3-phenylquinoline Chemical Class: Halogenated Heterocyclic Aromatic Primary Application: Pharmaceutical Intermediate (Quinoline Scaffold)[1]

As a Senior Application Scientist, I advise treating this compound not merely as "chemical waste," but as a halogenated organic payload requiring specific thermal destruction parameters. The presence of chlorine atoms at the 2,4-positions combined with the quinoline core creates a robust molecular structure.[1]

Why This Matters: Standard incineration temperatures (often sufficient for simple hydrocarbons) may be insufficient for this compound. Incomplete combustion of chlorinated aromatics can theoretically yield polychlorinated dibenzodioxins (PCDDs) or furans. Therefore, the Core Directive for this compound is strict segregation into the Halogenated Waste Stream to ensure it reaches a facility equipped with high-temperature incinerators (>1100°C) and rapid-quench scrubbers.

Hazard Identification & Waste Characterization

Before disposal, you must validate the waste profile.[1] This compound is a lipophilic solid likely to persist in aquatic environments.

Parameter	Characteristic	Operational Implication
Physical State	Solid (Crystalline)	minimize dust generation; requires solid waste stream unless dissolved.
Halogen Content	High (Cl x2)	MANDATORY: Segregate from non-halogenated solvents.
Reactivity	Stable	Avoid contact with strong oxidizers (e.g., Nitric Acid) to prevent uncontrolled exothermic reactions.[1]
Toxicity	Irritant / Aquatic Toxin	H410 (Very toxic to aquatic life with long lasting effects). Zero drain disposal.
RCRA Status	Characteristic / Listed	Likely falls under Halogenated Organic Waste (often D001/D002/D003 depending on mixtures, or state-specific codes).[1]

Expert Insight: While specific SDS data for this exact isomer may be sparse, structure-activity relationship (SAR) analysis dictates we handle it with the same rigor as 2,3-dichloroquinoxaline or DDT precursors due to the chlorinated aromatic ring.[1]

Pre-Disposal Protocol: The "Quench & Segregate" System

This protocol ensures the waste is chemically stable before it enters the central waste stream.

Step 1: Chemical Quenching (If Reactive Intermediates Present)

If the compound is residual from a synthesis reaction (e.g., POCl3 chlorination):

• Cool the reaction mixture to <5°C.

• Quench slowly with saturated Sodium Bicarbonate (NaHCO3) or ice water to neutralize acidic byproducts (HCl).

• Verify pH: Ensure the aqueous phase is pH 6–8 before separation.

  • Why? Acidic halogenated waste can corrode steel waste drums, leading to leaks during transport.[1]

Step 2: Phase Separation

• Do not mix the aqueous quench layer with the organic halogenated layer.

• Aqueous Layer: If free of organics, check local regulations for drain disposal (rarely permitted for this class) or collect as "Aqueous Waste."

• Organic Layer (Target): Contains the 2,4-Dichloro-8-methoxy-3-phenylquinoline.[1][2] Isolate this for the Halogenated Solvent stream.

Disposal Workflow: The Decision Tree

This self-validating logic ensures the compound ends up in the correct incinerator feed.

Figure 1: Decision matrix for segregating halogenated quinoline waste based on physical state.

Detailed Operational Procedures

Scenario A: Disposal of Solid Waste (Pure Compound)

• Container: Use a wide-mouth high-density polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk.

• Transfer: Transfer solids using a chemically resistant scoop. Avoid generating dust; perform this in a fume hood.

• Labeling: Affix a hazardous waste tag immediately.[3]

  • Constituents: "2,4-Dichloro-8-methoxy-3-phenylquinoline (Solid)."[1]

  • Hazard Checkbox: Toxic, Irritant.[1][4][5]

• Secondary Containment: Place the jar inside a clear zip-seal bag before placing it in the satellite accumulation area.

Scenario B: Disposal of Liquid Waste (Mother Liquor/Rinsate)

• Compatibility Check: Ensure the waste container is designated for Halogenated Solvents .

  • Critical: Never add this to a "Non-Halogenated" (e.g., Acetone/Methanol only) drum.[1] Even small amounts of chlorinated compounds can disqualify a non-halogenated drum from fuel-blending recycling programs, resulting in massive fines or reprocessing fees [1].[1]

• Funneling: Use a funnel with a built-in flame arrestor (standard safety protocol) if pouring into a safety can.

• Log Entry: Record the volume added to the waste log.

Emergency Procedures: Spill Management

Immediate Action: Evacuate the immediate area if dust is airborne. Don PPE (Nitrile gloves, Lab coat, Safety glasses).[1]

Spill Type	Protocol
Solid Spill	Do not sweep dry. Dampen with a wet paper towel or use a HEPA-filtered vacuum to prevent dust inhalation. Scoop into a bag labeled "Solid Hazardous Waste."
Liquid Spill	Absorb with Vermiculite or Diatomaceous Earth . Do not use paper towels (combustibles) for large halogenated spills. Place spent absorbent in a sealed container.

Regulatory & Compliance Framework

• RCRA (USA): This material, when discarded, must be evaluated to see if it meets the definition of a characteristic hazardous waste.[1] Due to the halogenated nature, it is best practice to manage it under the Halogenated Solvent codes (e.g., F001/F002 if mixed with listed solvents) or as a characteristic toxic waste [2].[1]

• EPA Rule: Under the "Cradle-to-Grave" requirement, you are responsible for this compound until it is destroyed.[1] Ensure your waste hauler certifies destruction via incineration.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[1] National Academies Press.

• U.S. Environmental Protection Agency. (2024). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification. EPA.gov.

• Thermo Fisher Scientific. (2025).[4][5] Safety Data Sheet: 2,3-Dichloroquinoxaline (Analogous Hazard Profile).[1] Fishersci.com.

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. 274691-33-7|2,4-Dichloro-8-methoxy-3-phenylquinoline|BLD Pharm [bldpharm.com]
• 3. campusoperations.temple.edu [campusoperations.temple.edu]
• 4. fishersci.com [fishersci.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Personal Protective Equipment (PPE) &amp; Handling Guide: 2,4-Dichloro-8-methoxy-3-phenylquinoline

Executive Summary & Core Directive

Status: High Potency / Unknown Toxicity (Treat as OEB 3/4)

2,4-Dichloro-8-methoxy-3-phenylquinoline is a halogenated heterocyclic intermediate, likely utilized as a scaffold in the synthesis of antimalarials (analogous to mefloquine/chloroquine structures) or kinase inhibitors.

Critical Safety Axiom: In the absence of compound-specific toxicological data (a common scenario for research intermediates), you must apply the Precautionary Principle . We assume this compound possesses the hepatotoxicity and mutagenic potential of the quinoline core, amplified by the lipophilicity of the chloro- and phenyl- substituents which facilitate dermal absorption.

Immediate Action Required:

• Containment: Handle exclusively inside a certified chemical fume hood or powder containment enclosure.

• Skin Barrier: Double-gloving is mandatory due to the presence of halogenated moieties.

• Waste Stream: Segregate strictly into Halogenated Organic Waste .

Hazard Identification (Structure-Activity Relationship Analysis)

Since a specific SDS may be unavailable for this custom intermediate, we utilize Read-Across Toxicology based on its functional groups.

Structural Moiety	Associated Hazard (Inferred)	Mechanism of Action
Quinoline Core	Mutagenicity / Hepatotoxicity	Planar structure allows DNA intercalation; metabolic activation (P450) can form reactive epoxides [1].
2,4-Dichloro- Substituents	Skin Sensitization / Irritation	Halogens at the 2,4-positions increase reactivity toward nucleophiles (proteins), raising the risk of allergic contact dermatitis [2].
Phenyl- Group	Enhanced Lipophilicity	Increases LogP, facilitating rapid dermal absorption and transport across biological membranes.
Physical State	Inhalation Hazard	Likely a crystalline solid. Fine particulates pose a severe respiratory risk (STOT-SE 3).

PPE Selection Matrix

This matrix is designed using Control Banding logic. Do not deviate from these standards without a written risk assessment.

PPE Decision Logic Diagram

The following diagram illustrates the decision process for selecting PPE based on the specific laboratory operation.

Caption: Risk-based logic flow for selecting appropriate PPE based on physical state and solvent carrier.

Detailed PPE Specifications

Component	Specification	Scientific Rationale
Respiratory	Engineering Control First: Fume Hood (Face velocity 80-100 fpm). PPE: N95 or P100 (if outside hood).	Quinoline dusts are potent respiratory irritants. Engineering controls prevent aerosolization into the breathing zone [3].
Hand Protection	Inner: Nitrile (4 mil). Outer: Nitrile (Extended Cuff, 5-8 mil).	Breakthrough Time: Chlorinated intermediates often require halogenated solvents (DCM). DCM permeates standard nitrile in <4 minutes. Double gloving provides a "sacrificial" outer layer.
Eye Protection	Chemical Splash Goggles (Indirect Vent).	Safety glasses are insufficient for powders. Goggles seal the eyes against airborne particulates that can cause corneal opacity.
Body Defense	Lab Coat (Cotton/Poly) + Tyvek® Sleeves .	Wrist gaps are the #1 exposure point. Tyvek sleeves bridge the gap between the glove cuff and lab coat.

Operational Protocol: Safe Handling Workflow

This protocol is designed to be self-validating . If you cannot perform a step (e.g., the balance is not in the hood), the system halts.

Phase 1: Weighing & Transfer (Highest Risk)

• Static Control: Use an anti-static gun or ionizer bar inside the weighing enclosure. Chlorinated heterocycles are often static-prone, leading to "jumping" powder.

• Taring: Tare the vial before adding the compound to avoid opening the stock container repeatedly.

• Solubilization: Add solvent (e.g., DMSO or DCM) immediately after weighing to suppress dust generation. Once in solution, the inhalation risk drops significantly, but the dermal risk increases (carrier effect).

Phase 2: Reaction & Processing

• Temperature Control: If heating, use a closed system (condenser). Avoid open boiling which releases vapors.

• Spill Management: Keep a "dry spill kit" (chemically inert absorbent pads + scoop) inside the hood during handling.

Phase 3: Decontamination & Disposal

• Solvent Wash: Rinse all glassware with acetone inside the hood before removing it for washing. Collect this rinse as hazardous waste.

• Glove Removal: Use the "beak method" (pulling one glove off using the beak of the other) to ensure skin never touches the outer surface.

Operational Workflow Diagram

Caption: Step-by-step operational workflow ensuring containment from weighing to disposal.

Waste Disposal & Emergency Response

Waste Classification

This compound contains Chlorine (Cl) .[1] It is chemically distinct from standard organic waste.

• Correct Stream: Halogenated Organic Waste .[2]

• Prohibited: Do not mix with acid waste (potential for toxic gas generation) or standard non-halogenated solvents (increases disposal costs and violates EPA/RCRA segregation rules) [4].

Emergency Procedures

• Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be administered by trained personnel.

• Skin Contact: Wash with soap and water for 15 minutes . Do not use alcohol (ethanol/isopropanol) for initial washing, as it may increase the solubility and absorption of the lipophilic quinoline ring into the skin.

• Eye Contact: Flush with water for 15 minutes, lifting eyelids. Consult an ophthalmologist (quinolines are known eye irritants).

References

• National Toxicology Program (NTP). Toxicology and Carcinogenesis Studies of Quinoline. Technical Report Series No. 276. Available at: [Link]

• PubChem. Compound Summary: 2,4-Dichloroquinoline (Structural Analog). National Library of Medicine. Available at: [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington (DC): National Academies Press (US); 2011. Available at: [Link]

• US Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual: Waste Identification. Available at: [Link]

Sources

• 1. uakron.edu [uakron.edu]
• 2. scienceready.com.au [scienceready.com.au]